2-(Bromomethyl)-3-methylquinoline hydrobromide

Core Science & Biosynthesis

Physicochemical properties of 2-(Bromomethyl)-3-methylquinoline hydrobromide

An In-depth Technical Guide to the Physicochemical Properties of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Executive Summary

2-(Bromomethyl)-3-methylquinoline hydrobromide is a heterocyclic compound of significant interest to the fields of organic synthesis and medicinal chemistry. As a quinoline derivative, it belongs to a class of scaffolds renowned for a wide spectrum of biological activities. The compound's primary value lies in its bifunctional nature: a stable quinoline core and a highly reactive bromomethyl group. This makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. This guide provides a comprehensive overview of its physicochemical properties, synthesis, reactivity, and the analytical methodologies required for its characterization, offering researchers and drug development professionals a foundational understanding of this key synthetic intermediate.

Molecular and Physicochemical Profile

A thorough understanding of a compound's fundamental properties is the cornerstone of its application in research and development. These properties dictate its solubility, stability, reactivity, and suitability for various experimental conditions.

Chemical Identity

The compound is the hydrobromide salt of 2-(bromomethyl)-3-methylquinoline. The salt formation enhances its stability and can improve its handling characteristics and solubility in polar solvents compared to the free base.

Property	Value	Source
Chemical Name	2-(Bromomethyl)-3-methylquinoline hydrobromide	N/A
Synonyms	2-Bromomethyl-3-methylquinolinium bromide	N/A
CAS Number	213337-42-9	[1][2][3]
Molecular Formula	C₁₁H₁₁Br₂N	[4]
Molecular Weight	317.02 g/mol	[4]
Canonical SMILES	CC1=C(CBr)N=C2C=CC=CC2=C1.Br	N/A

Physicochemical Characteristics

The physicochemical data are critical for designing synthetic routes and formulating experimental protocols.

Property	Description	Source
Appearance	Expected to be a crystalline solid or powder.	[5][6]
Melting Point	Not explicitly reported. However, related brominated quinolines exhibit melting points in the range of 130-190 °C. Thermal analysis is required for a definitive value.	[5][7]
Solubility	The free base is soluble in organic solvents like chloroform and dichloromethane. The hydrobromide salt is expected to have enhanced solubility in polar solvents such as methanol, ethanol, and potentially water.	[4]
Stability	The free base is reported to be sensitive to moisture and light. The bromomethyl group is highly reactive. The hydrobromide salt form generally offers improved stability for storage. Store in a cool, dry, dark place under an inert atmosphere.	[4][8]

Chemical Structure

The structure features a quinoline ring system, which is a fusion of a benzene ring and a pyridine ring. The key functional groups for reactivity are the methyl group at position 3 and the bromomethyl group at position 2.

Caption: Structure of 2-(Bromomethyl)-3-methylquinoline Hydrobromide.

Synthesis and Chemical Reactivity

The synthetic utility of this compound is rooted in its straightforward preparation and the predictable reactivity of its functional groups.

Synthetic Pathway

The most logical and efficient synthesis involves the radical bromination of the benzylic methyl group of 2,3-dimethylquinoline, followed by treatment with hydrobromic acid to form the salt.

Rationale for Experimental Choice:

• Starting Material: 2,3-dimethylquinoline is a commercially available and relatively inexpensive starting material.

• Brominating Agent: N-Bromosuccinimide (NBS) is the reagent of choice for selective allylic and benzylic bromination.[9][10] Its use, initiated by a radical initiator like dibenzoyl peroxide (BPO) or AIBN, minimizes the risk of electrophilic aromatic substitution on the quinoline ring, which could occur with elemental bromine.

• Salt Formation: Conversion to the hydrobromide salt is a standard acid-base reaction that often aids in purification by crystallization and improves the compound's long-term stability.

Caption: General synthetic workflow for the target compound.

Chemical Reactivity

The reactivity of 2-(bromomethyl)-3-methylquinoline hydrobromide is dominated by the bromomethyl group at the 2-position . This group is an excellent electrophile, making the compound a potent alkylating agent in nucleophilic substitution reactions.[4]

• Nucleophilic Substitution (Sₙ2): The primary carbon of the bromomethyl group is highly susceptible to attack by a wide range of nucleophiles (e.g., amines, alcohols, thiols, carboxylates). This reaction is the cornerstone of its utility, allowing for the facile introduction of the 3-methyl-quinolin-2-ylmethyl moiety into other molecules. This is a common strategy for building libraries of potential drug candidates.[4]

Analytical and Spectroscopic Characterization

Accurate characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and analytical techniques is required.

General Protocol for Spectroscopic Analysis

Objective: To confirm the chemical structure and assess the purity of the final product.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) for NMR analysis.[11] Prepare a KBr pellet or a thin film for IR analysis.

• ¹H NMR Spectroscopy: Acquire the proton spectrum. Expected signals include:

  • A singlet for the -CH₂Br protons (typically δ 4.5-5.0 ppm).

  • A singlet for the 3-methyl protons (typically δ 2.5-3.0 ppm).

  • A complex multiplet pattern in the aromatic region (typically δ 7.5-8.5 ppm) corresponding to the quinoline ring protons.[12]

  • A broad singlet for the N-H proton of the hydrobromide salt, which may be exchangeable with D₂O.

• ¹³C NMR Spectroscopy: Acquire the carbon spectrum. Expected signals include:

  • A signal for the -CH₂Br carbon (typically δ 30-40 ppm).

  • A signal for the 3-methyl carbon (typically δ 15-25 ppm).

  • Multiple signals in the aromatic region (typically δ 120-150 ppm) for the quinoline ring carbons.[7][11]

• Infrared (IR) Spectroscopy: Key vibrational modes to identify include:

  • C-H stretching (aromatic and aliphatic).

  • C=N and C=C stretching from the quinoline ring (typically 1500-1650 cm⁻¹).

  • C-Br stretching (typically 500-650 cm⁻¹).

  • Broad N-H stretching from the hydrobromide salt (typically 2500-3000 cm⁻¹).[13]

• Mass Spectrometry (MS): Analysis (e.g., by ESI-MS) should show a prominent ion corresponding to the cationic free base [C₁₁H₁₀BrN]⁺. The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio) will be a key diagnostic feature.

Advanced Analytical Protocols

For applications in drug development, more rigorous characterization of the solid-state properties is often necessary.

X-ray Crystallography

Rationale: Single-crystal X-ray diffraction provides unambiguous proof of structure, including stereochemistry and the precise arrangement of atoms in the crystal lattice. This is the gold standard for structural elucidation and is invaluable for understanding intermolecular interactions that can influence physical properties like solubility and melting point.[14]

Protocol for Structural Elucidation:

• Crystal Growth: Grow single crystals suitable for diffraction. This is often the most challenging step. A common method is the slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture (e.g., methanol/ether).

• Data Collection: Mount a suitable crystal on a diffractometer. X-ray diffraction data are collected by rotating the crystal in a beam of X-rays.[15][16]

• Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the unit cell. From this map, the positions of the atoms are determined (structure solution). This initial model is then optimized to best fit the experimental data (refinement).

• Data Analysis: The final refined structure provides precise bond lengths, bond angles, and details of the crystal packing, including any hydrogen bonding or other non-covalent interactions.[17]

Caption: A generalized workflow for single-crystal X-ray analysis.

Thermal Analysis (DSC/TGA)

Rationale: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential for characterizing the thermal stability of a compound.[18] DSC measures heat flow associated with thermal transitions, allowing for the precise determination of melting point and detection of polymorphic forms. TGA measures changes in mass as a function of temperature, indicating when the compound begins to decompose.[19][20] This information is critical for determining appropriate storage and handling conditions.

Protocol for Thermal Stability Assessment:

• Sample Preparation: Accurately weigh a small amount of the sample (typically 2-5 mg) into an appropriate crucible (e.g., aluminum for DSC, platinum or alumina for TGA).

• Instrument Setup: Place the sample in the instrument furnace. Purge with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).[20]

• DSC Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 300 °C). The resulting thermogram will show an endothermic peak corresponding to the melting point.[21]

• TGA Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) to a higher temperature (e.g., 600 °C). The TGA curve will show the temperature at which weight loss begins, indicating the onset of thermal decomposition.[22]

Safety, Stability, and Handling

Given its reactive nature, proper handling and storage procedures are paramount to ensure user safety and maintain the integrity of the compound.

• Chemical Stability: The compound is an alkylating agent and should be considered reactive. It is sensitive to strong nucleophiles, bases, and potentially light and moisture over long periods.[4][23] Forced degradation studies under acidic, basic, oxidative, and photolytic conditions can provide a comprehensive stability profile.[23]

• Safety and Handling: Based on data for related brominated and quinoline-based compounds, 2-(Bromomethyl)-3-methylquinoline hydrobromide should be handled with care.[24][25]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[26][27]

  • Engineering Controls: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.[8][25]

  • Toxicity: It is likely to be harmful if swallowed or inhaled and may cause skin and severe eye irritation or damage.[3][6][24]

• Storage: Store in a tightly sealed container in a cool, dry, and dark place. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent degradation.[8]

Conclusion

2-(Bromomethyl)-3-methylquinoline hydrobromide serves as a valuable and highly reactive intermediate for chemical synthesis. Its physicochemical properties are largely dictated by the quinoline core and the electrophilic bromomethyl group. A comprehensive characterization using a suite of analytical techniques, including NMR, MS, and thermal analysis, is essential for confirming its identity and purity. For researchers in drug discovery and materials science, a firm grasp of this compound's synthesis, reactivity, and handling requirements is crucial for its effective and safe utilization in the laboratory.

References

• NextSDS. (n.d.). 2-(BroMoMethyl)quinoline hydrobroMide — Chemical Substance Information. Retrieved from [Link]

• PubChem. (n.d.). 2-(Bromomethyl)quinoline. Retrieved from [Link]

• Sigma-Aldrich. (2025). Safety Data Sheet. Retrieved from [Link]

• NextSDS. (n.d.). 3-(bromomethyl)quinoline hydrobromide — Chemical Substance Information. Retrieved from [Link]

• Alpan, A. S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC. Retrieved from [Link]

• Gouverneur, V., et al. (n.d.). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal decomposition and stability of quinoline compounds using thermogravimetry and differential scanning calorimetry. Retrieved from [Link]

• MDPI. (2023). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. Molecules. Retrieved from [Link]

• MDPI. (n.d.). (Z)-2-(Bromomethyl)-3-(hydroxymethylene)-7-methoxy-5-methyl-2-(tribromomethyl)-4-chromanone. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity. PMC. Retrieved from [Link]

• International Union of Crystallography. (n.d.). 2-Bromoethyl 2-chloro-6-methylquinoline-3-carboxylate. PMC. Retrieved from [Link]

• International Union of Crystallography. (n.d.). Crystal structure of 3-bromomethyl-2-chloro-6-(dibromomethyl)quinoline. PMC. Retrieved from [Link]

• SEM V (H) SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. (n.d.). Retrieved from [Link]

• X-ray structure and activity analysis of 3-bromomethyl -2-chloro-quinoline. (2010). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Gouverneur, V., et al. (2025). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. RSC Publishing. Retrieved from [Link]

• Mettler Toledo. (n.d.). TGA/DSC 3+. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Thermal Analysis Instruments (DSC, TGA). Retrieved from [Link]

• MDPI. (2024). DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients. Molecules. Retrieved from [Link]

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Technical Whitepaper: Structural Elucidation, Synthesis, and Applications of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Executive Summary

In the landscape of modern drug discovery, quinoline derivatives serve as privileged scaffolds for designing kinase inhibitors, antimalarial agents, and novel receptor modulators. Among these, 2-(bromomethyl)-3-methylquinoline is a highly versatile electrophilic building block. However, its bifunctional nature—possessing both a nucleophilic nitrogen and an electrophilic bromomethyl group—makes the free base notoriously unstable.

This technical guide provides an in-depth analysis of 2-(bromomethyl)-3-methylquinoline hydrobromide , detailing its precise molecular weight, structural causality, and the step-by-step methodology required to synthesize and stabilize this critical pharmacophore precursor.

Chemical Identity & Structural Analysis

The structural integrity of 2-(bromomethyl)-3-methylquinoline dictates its reactivity. The molecule consists of a bicyclic quinoline core substituted with a methyl group at the C3 position and a highly reactive bromomethyl group at the C2 position.

Molecular Weight and Formula

The transition from the free base to the hydrobromide salt is not merely a purification step; it is a structural necessity for storage and handling [1]. The addition of hydrobromic acid (HBr) protonates the endocyclic nitrogen, forming a quinolinium cation paired with a bromide counterion.

Parameter	Free Base	Hydrobromide Salt
Molecular Formula	C₁₁H₁₀BrN	C₁₁H₁₁Br₂N
Molecular Weight	236.11 g/mol	317.02 g/mol
Physical State	Viscous oil / low-melting solid	Crystalline solid
Chemical Stability	Low (prone to self-alkylation)	High (bench-stable)
Solubility Profile	DCM, Chloroform, Ethyl Acetate	Water, Methanol, DMSO

Structural Causality: The Regioselectivity of Bromination

When synthesizing this compound from 2,3-dimethylquinoline, bromination occurs exclusively at the 2-methyl group. This is driven by the bond dissociation energy (BDE) of the benzylic protons. The C2-methyl group is α to the endocyclic nitrogen. A radical formed at the C2 position is highly stabilized by resonance delocalization onto the electronegative nitrogen atom. The C3-methyl group lacks this direct resonance stabilization, making the 2-position the kinetically and thermodynamically favored site for radical abstraction.

Mechanistic Chemistry: The Wohl-Ziegler Bromination

The standard synthetic route utilizes the Wohl-Ziegler bromination mechanism. Historically, this reaction relied on carbon tetrachloride (CCl₄) as a solvent. However, due to its ozone-depleting properties, modern protocols have shifted to greener alternatives like 1,2-dichlorobenzene, which allows for higher reflux temperatures and faster reaction kinetics [2], [3].

The Necessity of Salt Formation

If isolated as a free base, the molecule undergoes rapid intermolecular SN​2 reactions. The nucleophilic nitrogen of one molecule attacks the electrophilic bromomethyl carbon of another, leading to the formation of polymeric quaternary ammonium salts. By precipitating the compound as a hydrobromide salt , the nitrogen is protonated, completely quenching its nucleophilicity and rendering the electrophilic bromomethyl group stable for long-term storage.

Figure 1: Synthesis and stabilization workflow of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Experimental Protocol: Synthesis & Stabilization

The following protocol outlines a self-validating system for synthesizing the hydrobromide salt. Every phase includes built-in physical or spectroscopic checkpoints to ensure reaction fidelity.

Step 1: Radical Initiation & Bromination

• Preparation: Dissolve 1.0 equivalent of 2,3-dimethylquinoline in anhydrous 1,2-dichlorobenzene.

• Reagent Addition: Add 1.05 equivalents of N-bromosuccinimide (NBS) and 0.05 equivalents of Azobisisobutyronitrile (AIBN).

• Thermal Activation: Heat the mixture to 85°C under a nitrogen atmosphere for 4–6 hours.

  • Causality: AIBN decomposes at ~65°C, releasing nitrogen gas and forming isobutyronitrile radicals. These radicals abstract bromine from NBS to propagate the chain reaction.

Step 2: Workup & Isolation (Self-Validating Checkpoint)

• Precipitation of Byproducts: Cool the reaction mixture to 0°C. Succinimide (the byproduct of NBS) is highly insoluble in cold non-polar solvents and will crash out of solution.

• Filtration: Filter the mixture to remove the solid succinimide.

• Concentration: Wash the filtrate with water, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the crude free base as a viscous oil.

  • Validation: Thin-Layer Chromatography (TLC) will show a distinct, highly UV-active spot. LC-MS will confirm the free base mass (m/z ~236) with a characteristic 1:1 isotopic pattern for the 79Br and 81Br isotopes.

Step 3: Hydrobromide Salt Formation

• Solvent Exchange: Dissolve the crude free base in anhydrous diethyl ether.

• Protonation: Slowly bubble anhydrous HBr gas through the solution (alternatively, add a stoichiometric amount of HBr in acetic acid dropwise).

• Isolation: The protonation of the quinoline nitrogen instantly forms the insoluble hydrobromide salt. Filter the resulting precipitate, wash with cold ether, and dry under high vacuum.

  • Validation: In 1H NMR ( DMSO−d6​ ), the −CH2​Br protons will appear as a sharp singlet. Compared to the free base, these protons will shift significantly downfield (higher ppm) due to the strong electron-withdrawing effect of the newly formed adjacent quinolinium cation.

Applications in Pharmacophore Integration

In drug development, 2-(bromomethyl)-3-methylquinoline hydrobromide is primarily utilized to append the quinoline framework onto complex target molecules via SN​2 alkylation.

To utilize the compound, the stable salt must be temporarily neutralized in situ using a mild base (e.g., K2​CO3​ or DIPEA). This liberates the electrophilic free base, allowing primary or secondary amine nucleophiles to attack the bromomethyl carbon, displacing the bromide ion and forming a new C-N bond.

Figure 2: Pharmacophore integration via SN2 displacement of the bromomethyl group.

References

• Lee, S., & Ra, C. S. (2017). "Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester." ResearchGate. Available at:[Link]

• United Nations Environment Programme (UNEP). (2018). "Medical and Chemicals Technical Options Committee: 2018 Assessment Report - Alternatives for CCl4 in Wohl-Ziegler Bromination." Ozone Secretariat. Available at:[Link]

An In-depth Technical Guide to the Crystal Structure Analysis of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies and scientific considerations involved in the crystal structure analysis of 2-(Bromomethyl)-3-methylquinoline hydrobromide. While a definitive, publicly accessible crystal structure for this specific compound is not available at the time of this writing, this document serves as a detailed procedural roadmap for its synthesis, crystallization, and subsequent X-ray crystallographic analysis. By leveraging established protocols and drawing parallels with structurally related quinoline derivatives, this guide offers field-proven insights into the experimental choices and the interpretation of results. It is designed to equip researchers in medicinal chemistry and materials science with the necessary knowledge to elucidate the three-dimensional architecture of this and similar compounds, which is crucial for understanding structure-activity relationships and advancing drug design.

Introduction: The Significance of 2-(Bromomethyl)-3-methylquinoline Derivatives

Quinoline scaffolds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, antibacterial, and antimalarial properties[1][2][3]. The introduction of a bromomethyl group at the 2-position of the quinoline ring, as seen in 2-(Bromomethyl)-3-methylquinoline, provides a reactive handle for further synthetic modifications, making it a valuable building block in the synthesis of more complex molecules[4]. The hydrobromide salt form is often utilized to improve the compound's crystallinity and stability.

The precise three-dimensional arrangement of atoms and molecules in the solid state, known as the crystal structure, governs many of a material's physical and chemical properties, including solubility, dissolution rate, and bioavailability. Therefore, single-crystal X-ray diffraction is an indispensable technique for the unambiguous determination of molecular conformation, stereochemistry, and intermolecular interactions. This detailed structural information is paramount for rational drug design and the development of new therapeutic agents.

Synthesis and Crystallization

Synthesis of 2-(Bromomethyl)-3-methylquinoline

The synthesis of 2-(Bromomethyl)-3-methylquinoline is typically achieved through the radical bromination of 2,3-dimethylquinoline. A common and effective method involves the use of N-bromosuccinimide (NBS) as the brominating agent and a radical initiator such as benzoyl peroxide or azobisisobutyronitrile (AIBN)[4].

Experimental Protocol: Synthesis of 2-(Bromomethyl)-3-methylquinoline

• Dissolution: Dissolve 2,3-dimethylquinoline in a suitable anhydrous solvent, such as carbon tetrachloride (CCl₄) or chloroform (CHCl₃), in a round-bottom flask.

• Addition of Reagents: Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the succinimide byproduct.

• Extraction: Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by a brine wash.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 2-(Bromomethyl)-3-methylquinoline by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol-water).

Formation and Crystallization of the Hydrobromide Salt

To obtain single crystals suitable for X-ray diffraction, the purified 2-(Bromomethyl)-3-methylquinoline is converted to its hydrobromide salt. The subsequent crystallization is a critical step that often requires screening of various conditions.

Experimental Protocol: Crystallization

• Salt Formation: Dissolve the purified 2-(Bromomethyl)-3-methylquinoline in a minimal amount of a suitable solvent (e.g., ethanol, isopropanol). Add a stoichiometric amount of hydrobromic acid (HBr), typically a 48% aqueous solution, dropwise while stirring.

• Crystallization Techniques:

  • Slow Evaporation: Leave the solution in a loosely covered vial at room temperature to allow the solvent to evaporate slowly over several days.

  • Slow Cooling: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, followed by further cooling in a refrigerator.

  • Vapor Diffusion: Place a concentrated solution of the hydrobromide salt in a small open vial. Place this vial inside a larger sealed container that contains a more volatile "anti-solvent" in which the compound is less soluble (e.g., diethyl ether, hexane). The vapor of the anti-solvent will slowly diffuse into the solution, reducing the solubility and promoting crystal growth.

X-ray Diffraction Analysis

The core of the crystal structure analysis is the collection and interpretation of X-ray diffraction data from a single crystal.

Data Collection

A suitable single crystal is mounted on a goniometer and placed in a diffractometer. The crystal is cooled, typically to 100 K, to minimize thermal vibrations of the atoms. A beam of monochromatic X-rays (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a pattern of diffraction spots of varying intensities. These intensities are recorded by a detector.

Structure Solution and Refinement

The collected diffraction data is then processed. The positions of the diffraction spots are used to determine the unit cell parameters (the dimensions and angles of the basic repeating unit of the crystal) and the crystal system. The intensities of the spots are used to determine the arrangement of atoms within the unit cell.

Specialized software is used to solve the "phase problem" and generate an initial electron density map. From this map, the positions of the atoms can be determined. The structural model is then refined by adjusting the atomic positions and other parameters to achieve the best possible fit between the calculated and observed diffraction data. The quality of the final structure is assessed by parameters such as the R-factor.

Structural Insights from Related Quinoline Derivatives

In the absence of specific data for 2-(Bromomethyl)-3-methylquinoline hydrobromide, we can infer potential structural features by examining the crystal structures of analogous compounds. For instance, the crystal structure of 3-bromomethyl-2-chloro-6-(dibromomethyl)quinoline reveals key interaction patterns that are likely to be relevant.

Molecular Geometry

The quinoline ring system is expected to be essentially planar. The bond lengths and angles within the quinoline core will likely conform to standard values for aromatic and heterocyclic systems. The conformation of the bromomethyl group relative to the quinoline ring will be a key structural feature.

Intermolecular Interactions

In the crystal lattice, molecules will be held together by a network of non-covalent interactions. For the hydrobromide salt of 2-(Bromomethyl)-3-methylquinoline, the following interactions are anticipated:

• Hydrogen Bonding: The protonated quinoline nitrogen (N-H+) will act as a hydrogen bond donor to the bromide anion (Br⁻). This is expected to be a primary and strong interaction governing the crystal packing.

• Halogen Bonding: The bromine atom of the bromomethyl group may participate in halogen bonding interactions with other electronegative atoms.

• π-π Stacking: The planar aromatic quinoline rings can stack on top of each other, leading to stabilizing π-π interactions.

• C-H···π Interactions: Hydrogen atoms from one molecule can interact with the π-system of an adjacent quinoline ring.

• C-H···Br Interactions: Weaker hydrogen bonds between carbon-hydrogen groups and bromide ions or the bromine atom of the bromomethyl group can also contribute to the overall crystal packing.

The interplay of these interactions will define the overall three-dimensional supramolecular architecture of the crystal.

Data Presentation

Should the crystal structure of 2-(Bromomethyl)-3-methylquinoline hydrobromide be determined, the crystallographic data would be presented in a standardized format as shown in the table below, populated with hypothetical but realistic values based on related structures.

Parameter	Value
Chemical Formula	C₁₁H₁₁Br₂N
Formula Weight	317.02
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	Value
b (Å)	Value
c (Å)	Value
α (°)	90
β (°)	Value
γ (°)	90
Volume (ų)	Value
Z	4
Calculated Density (g/cm³)	Value
Absorption Coefficient (mm⁻¹)	Value
F(000)	Value
Temperature (K)	100
Radiation (λ, Å)	Mo Kα (0.71073)
Reflections Collected	Value
Independent Reflections	Value
R_int	Value
Final R indices [I > 2σ(I)]	R₁ = Value, wR₂ = Value
Goodness-of-fit on F²	Value

Visualization of Workflows and Interactions

Visual diagrams are crucial for understanding the experimental process and the resulting structural information.

Experimental Workflow

Caption: A generalized workflow for the synthesis, crystallization, and X-ray crystallographic analysis of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Potential Intermolecular Interactions

Sources

• 1. evitachem.com [evitachem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Crystal structure of 3-bromo­methyl-2-chloro-6-(di­bromo­meth­yl)quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "CCDC 2092665: Experimental Crystal Structure Determination" by William T. Pennington, Colin D. McMillen et al. [open.clemson.edu]

Mechanism of Alkylation by 2-(Bromomethyl)-3-methylquinoline Hydrobromide: A Comprehensive Technical Guide

Executive Summary & Introduction

2-(Bromomethyl)-3-methylquinoline hydrobromide is a highly reactive, bifunctional electrophilic reagent widely utilized in medicinal chemistry, bioconjugation, and analytical derivatization. Featuring a rigid quinoline scaffold, a benzylic bromide leaving group, and a sterically modulating 3-methyl substituent, this compound serves as a premier alkylating agent. The presence of the hydrobromide (HBr) salt ensures shelf stability by preventing spontaneous auto-alkylation (oligomerization) of the quinoline nitrogen, but it necessitates precise pH control during experimental application.

This whitepaper dissects the thermodynamic and kinetic drivers of its alkylation mechanism, provides self-validating experimental protocols, and establishes a framework for optimizing its use in drug development and chromatographic analysis.

Structural Dynamics & The Alkylation Mechanism

The alkylation mechanism of 2-(Bromomethyl)-3-methylquinoline is fundamentally a nucleophilic substitution at the benzylic carbon. However, the pathway—whether strictly bimolecular ( SN​2 ) or possessing unimolecular ( SN​1 ) character—is heavily influenced by the quinoline ring and the 3-methyl group .

• Electronic Effects (The Quinoline Nitrogen): The quinoline nitrogen acts as an electron-withdrawing group via induction. When unprotonated, it increases the electrophilicity of the C2-benzylic carbon, accelerating nucleophilic attack.

• Steric & Hyperconjugative Effects (The 3-Methyl Group): The methyl group at the C3 position provides a dual function. Sterically, it slightly hinders the trajectory of incoming bulky nucleophiles, favoring less sterically demanding targets like primary amines or linear thiols. Electronically, hyperconjugation from the 3-methyl group can stabilize a transient partial positive charge at the benzylic position, shifting the transition state toward an SN​1 -like loose complex in highly polar solvents.

• The Role of the Hydrobromide Salt: In its resting state, the compound exists as a protonated quinolinium salt. This protonation drastically reduces the nucleophilicity of the quinoline nitrogen. For the reagent to become active, a non-nucleophilic base (e.g., DIPEA or K2​CO3​ ) must be introduced to neutralize the HBr and deprotonate the target nucleophile.

Mechanistic pathway from stable hydrobromide salt to the final alkylated conjugate.

Alkylation Targets & Reactivity Profiling

In drug development and proteomics, selectively targeting specific functional groups is critical. 2-(Bromomethyl)-3-methylquinoline exhibits a distinct hierarchy of reactivity based on nucleophile polarizability and basicity. Bromomethylquinolines are frequently employed to derivatize amino acids and chiral carboxylates to induce strong, red-shifted chiroptical signals for circular dichroism (CD) and UV analysis .

Table 1: Nucleophile Reactivity Profile & Kinetic Parameters

Target Functional Group	Relative Reactivity	Optimal pH Range	Competing Reactions / Byproducts	Primary Application
Aliphatic Thiols (-SH)	Very High	7.5 – 8.5	Disulfide formation (if unreduced)	Cysteine mapping, bioconjugation
Primary Amines (-NH2)	High	8.5 – 9.5	Over-alkylation (tertiary amines)	Amino acid derivatization
Carboxylic Acids (-COOH)	Moderate	9.0 – 10.5	Ester hydrolysis (aqueous media)	Chiral recognition, UV/Vis tagging
Alcohols (-OH)	Low	> 11.0	Base-catalyzed reagent degradation	Carbohydrate tagging

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Causality is built into each step: if a step fails, the subsequent analytical readout will explicitly indicate the failure mode.

Protocol A: Selective Thiol Alkylation (Cysteine Derivatization)

Objective: Covalent tagging of free thiols for mass spectrometry. Causality Focus: Thiols are highly polarizable (soft nucleophiles) and react rapidly with benzylic bromides (soft electrophiles) via SN​2 . Maintaining a slightly basic pH ensures the thiol is deprotonated (forming a thiolate) without triggering competitive amine alkylation.

• Reagent Preparation: Dissolve 2-(Bromomethyl)-3-methylquinoline HBr in anhydrous DMF to a concentration of 100 mM. (Rationale: Anhydrous DMF prevents premature aqueous hydrolysis of the benzylic bromide.)

• Sample Reduction: Treat the protein/peptide sample (1 mg/mL in 50 mM Tris-HCl, pH 8.0) with 5 mM TCEP for 30 minutes at 37°C. (Rationale: TCEP reduces disulfides to free thiols without reacting with the alkylating agent, ensuring all cysteines are available.)

• Alkylation: Add the bromomethylquinoline reagent to a final concentration of 10 mM. Incubate in the dark at room temperature for 45 minutes. (Rationale: The dark environment prevents potential radical-mediated side reactions. The 10-fold molar excess drives the reaction to completion.)

• Quenching: Add 1% formic acid to drop the pH below 4.0. (Rationale: Protonating the unreacted thiols and the quinoline nitrogen immediately halts the SN​2 reaction, locking the system for MS analysis.)

Protocol B: Carboxylic Acid Derivatization for UV/CD Detection

Objective: Tagging chiral non-chromophoric acids to induce circular dichroism (CD) signals.

• Activation: Dissolve the carboxylic acid analyte in Acetonitrile (ACN). Add 2.0 equivalents of Potassium Carbonate ( K2​CO3​ ) and 0.1 equivalents of 18-Crown-6 ether. (Rationale: The crown ether solvates the potassium ion, creating a "naked," highly reactive carboxylate anion.)

• Coupling: Add 1.2 equivalents of 2-(Bromomethyl)-3-methylquinoline HBr. Heat to 60°C for 2 hours.

• Validation: Monitor via LC-MS. The appearance of strong UV absorbance at ~230 nm and ~315 nm (characteristic of the quinoline ring) confirms successful esterification.

Step-by-step experimental workflow for analytical derivatization.

Troubleshooting & Optimization

Expert application of this reagent requires anticipating failure modes and understanding the chemical causality behind them.

• Issue: Low Yield / Incomplete Reaction

  • Causality: The hydrobromide salt inherently consumes one equivalent of base. If only one equivalent of base is added to a neutral nucleophile, the net pH drops, protonating the nucleophile and halting the reaction.

  • Solution: Always use at least 2.0 to 2.5 equivalents of base relative to the alkylating agent to maintain the active nucleophilic state.

• Issue: Multiple Alkylations (Over-tagging)

  • Causality: Primary amines can react twice with benzylic halides to form tertiary amines. While the 3-methyl group mitigates this slightly via steric hindrance, a high reagent excess will force the secondary reaction.

  • Solution: Titrate the reagent to a strict 1.0 - 1.1 molar equivalent and lower the reaction temperature to 4°C to favor mono-alkylation kinetically.

• Issue: Reagent Degradation (Hydrolysis)

  • Causality: Benzylic bromides hydrolyze in basic aqueous solutions to form the corresponding quinoline-2-methanol, rendering the reagent inert.

  • Solution: Minimize water content by using anhydrous co-solvents (DMSO, DMF, ACN) and limit reaction times to the minimum required for completion.

References

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th Edition) Source: Wiley URL:[Link]

• Induced Circular Dichroism of Achiral Cyclic Bisurea via Hydrogen Bonds with Chiral Carboxylates Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Optical Enantiodifferentiation of Chiral Nitriles Source: Organic Letters (ACS Publications) URL:[Link]

A Comprehensive Technical Guide to 2-(Bromomethyl)-3-methylquinoline Hydrobromide and Its Derivatives: Synthesis, Reactivity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 2-(bromomethyl)-3-methylquinoline hydrobromide, a versatile building block in medicinal chemistry. We will delve into its synthesis, chemical properties, and its pivotal role in the development of novel therapeutic agents. This document is designed to be a practical resource, offering not only theoretical insights but also actionable experimental protocols and data.

The Quinoline Scaffold: A Privileged Structure in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent scaffold in a vast number of biologically active compounds.[1] Its unique electronic and structural features allow for diverse interactions with biological targets, leading to a wide spectrum of pharmacological activities. Quinoline derivatives have been successfully developed as antimalarial, anticancer, antibacterial, and anti-inflammatory agents, underscoring the significance of this heterocyclic motif in medicinal chemistry.[2][3] The strategic functionalization of the quinoline core is a key approach in the quest for new and improved therapeutic molecules.

Synthesis of the Core Intermediate: 2-(Bromomethyl)-3-methylquinoline Hydrobromide

The synthesis of 2-(bromomethyl)-3-methylquinoline hydrobromide begins with the construction of the 2,3-dimethylquinoline precursor. This can be achieved through classical methods such as the Doebner-von Miller or Skraup reactions, which involve the condensation of anilines with α,β-unsaturated carbonyl compounds or glycerol, respectively.[1][3][4]

Synthesis of 2,3-Dimethylquinoline

The Doebner-von Miller reaction provides a reliable method for the synthesis of 2,3-dimethylquinoline. This reaction involves the acid-catalyzed condensation of aniline with an α,β-unsaturated aldehyde or ketone, which can be formed in situ.[1][3]

Experimental Protocol: Doebner-von Miller Synthesis of 2-Methylquinoline (A Representative Protocol)

• Reagents: Aniline, Crotonaldehyde, Hydrochloric Acid.

• Procedure:

  • Dissolve aniline in hydrochloric acid in a round-bottom flask equipped with a reflux condenser.

  • Carefully add crotonaldehyde portion-wise while monitoring and controlling the temperature of the exothermic reaction.

  • Heat the reaction mixture to reflux for several hours.

  • After cooling, neutralize the mixture with a suitable base (e.g., sodium hydroxide solution) to make it alkaline.

  • Extract the 2-methylquinoline product with an appropriate organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic extracts over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation.[5]

Note: This is a general protocol and may require optimization for the specific synthesis of 2,3-dimethylquinoline.

Free-Radical Bromination of 2,3-Dimethylquinoline

The key step in the synthesis of the target compound is the selective bromination of the methyl group at the 2-position of the quinoline ring. This is typically achieved through a free-radical bromination reaction using N-bromosuccinimide (NBS) as the bromine source and a radical initiator such as benzoyl peroxide or AIBN. The reaction is generally carried out in a non-polar solvent like carbon tetrachloride or benzene under reflux or photochemical initiation.

Proposed Experimental Protocol: Synthesis of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

• Reagents: 2,3-Dimethylquinoline, N-Bromosuccinimide (NBS), Benzoyl Peroxide (BPO) or Azobisisobutyronitrile (AIBN), Carbon Tetrachloride (or a safer alternative like acetonitrile).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,3-dimethylquinoline in the chosen solvent.

  • Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of the radical initiator (e.g., BPO or AIBN).

  • Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct.

  • Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-(bromomethyl)-3-methylquinoline.

  • To obtain the hydrobromide salt, dissolve the crude product in a suitable solvent (e.g., diethyl ether) and bubble dry hydrogen bromide gas through the solution, or add a solution of HBr in a suitable solvent, until precipitation is complete.

  • Collect the precipitated 2-(bromomethyl)-3-methylquinoline hydrobromide by filtration, wash with cold solvent, and dry under vacuum.

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is the preferred reagent for allylic and benzylic brominations as it provides a low, constant concentration of bromine, which favors the desired radical substitution over electrophilic addition to the aromatic ring.

• Radical Initiator: A radical initiator is necessary to initiate the free-radical chain reaction by generating the initial bromine radical.

• Solvent: A non-polar solvent is typically used to facilitate the radical reaction and to dissolve the starting materials.

• Hydrobromide Salt Formation: The hydrobromide salt is often preferred for its crystalline nature, which facilitates purification by recrystallization and improves the stability and handling of the compound.

Diagram: Synthesis of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Caption: Synthetic pathway to 2-(Bromomethyl)-3-methylquinoline Hydrobromide.

Reactivity and Derivatization

The bromine atom in the 2-(bromomethyl) group is a good leaving group, making 2-(bromomethyl)-3-methylquinoline hydrobromide a versatile electrophile for nucleophilic substitution reactions. This reactivity allows for the introduction of a wide range of functional groups at the 2-position, leading to a diverse library of derivatives.

Common nucleophiles that can be reacted with 2-(bromomethyl)-3-methylquinoline include:

• Amines (Primary and Secondary): Reaction with various amines yields 2-(aminomethyl)-3-methylquinoline derivatives. This is a widely used strategy to introduce basic nitrogen atoms, which can be crucial for biological activity and for improving the pharmacokinetic properties of drug candidates.

• Thiols: Thiol nucleophiles react to form thioether linkages.

• Alcohols and Phenols: Alkoxides and phenoxides can displace the bromide to form ether derivatives.

• Azides: Reaction with sodium azide provides access to 2-(azidomethyl)-3-methylquinoline, which can be further transformed into amines via reduction or participate in click chemistry reactions.

Experimental Protocol: General Procedure for the Synthesis of N-Substituted-2-(aminomethyl)-3-methylquinoline Derivatives

• Reagents: 2-(Bromomethyl)-3-methylquinoline hydrobromide, desired primary or secondary amine (1.1-1.5 equivalents), a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2-3 equivalents), and a suitable solvent (e.g., acetonitrile, DMF, or ethanol).

• Procedure:

  • To a solution of the amine and the base in the chosen solvent, add 2-(bromomethyl)-3-methylquinoline hydrobromide portion-wise at room temperature.

  • Stir the reaction mixture at room temperature or with gentle heating for several hours, monitoring the progress by TLC.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired N-substituted-2-(aminomethyl)-3-methylquinoline derivative.

Diagram: Reactivity of 2-(Bromomethyl)-3-methylquinoline

Caption: Derivatization of 2-(Bromomethyl)-3-methylquinoline.

Therapeutic Potential of 2-(Bromomethyl)-3-methylquinoline Derivatives

The derivatization of the 2-(bromomethyl)-3-methylquinoline core has led to the discovery of compounds with promising therapeutic activities, particularly in the areas of oncology and infectious diseases.

Anticancer Activity

Numerous studies have demonstrated the potent anticancer activity of quinoline derivatives.[6] The ability to readily introduce various substituents at the 2-position of the 2-(bromomethyl)-3-methylquinoline scaffold allows for the exploration of structure-activity relationships (SAR) and the optimization of cytotoxic effects against different cancer cell lines. For instance, the introduction of specific amine moieties can lead to compounds that interact with key cellular targets such as kinases or DNA, inducing apoptosis or inhibiting cell proliferation.[2]

Table 1: Representative Anticancer Activity of Quinoline Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action (if known)	Reference
2-Arylquinolines	HeLa, PC3	8.3 - 34.34	Selective cytotoxicity	[2]
2,4-Disubstituted Quinolines	SF-295, HTC-8, HL-60	0.314 - 4.65 µg/cm³	Growth inhibition, apoptosis	[6]

Antimicrobial Activity

The quinoline scaffold is a well-established pharmacophore in the development of antimicrobial agents. Fluoroquinolone antibiotics are a prime example of the success of this structural motif. Derivatives of 2-(bromomethyl)-3-methylquinoline, particularly those incorporating amine and other heterocyclic functionalities, have shown significant activity against a range of bacterial and fungal pathogens.[7][8] The introduction of different substituents allows for the modulation of the antimicrobial spectrum and potency.

Table 2: Representative Antimicrobial Activity of Quinoline Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
Quinoline Hydrazones	S. aureus, E. coli	-	[9]
Quinoline-Sulfonamide Complexes	S. aureus, E. coli	-	[10]

Characterization Techniques

The structural elucidation and purity assessment of 2-(bromomethyl)-3-methylquinoline hydrobromide and its derivatives are crucial for their application in drug discovery. A combination of spectroscopic and analytical techniques is employed for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is the most powerful tool for determining the chemical structure of these compounds. ¹H NMR provides information about the number and types of protons and their connectivity, while ¹³C NMR reveals the carbon framework.

• Mass Spectrometry (MS): MS is used to determine the molecular weight of the synthesized compounds and to gain insights into their fragmentation patterns, which can further confirm their structure.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of specific functional groups, such as C-Br, C=N, and N-H bonds.

• Elemental Analysis: This technique provides the percentage composition of elements (C, H, N, Br) in a compound, which is used to confirm the empirical formula.

Conclusion and Future Perspectives

2-(Bromomethyl)-3-methylquinoline hydrobromide is a highly valuable and versatile intermediate in the synthesis of a wide range of quinoline derivatives. Its straightforward synthesis and high reactivity make it an attractive starting material for the construction of compound libraries for drug discovery programs. The demonstrated anticancer and antimicrobial activities of its derivatives highlight the significant potential of this scaffold in addressing unmet medical needs. Future research in this area will likely focus on the synthesis of novel derivatives with improved potency, selectivity, and pharmacokinetic properties, as well as on the elucidation of their detailed mechanisms of action. The continued exploration of the chemical space around the 2-(bromomethyl)-3-methylquinoline core holds great promise for the development of the next generation of quinoline-based therapeutics.

References

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry. [Link]

• Doebner–Miller reaction. Wikipedia. [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. European Journal of Medicinal Chemistry. [Link]

• Kumar, J., & Kumar, A. (2021). Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Asian Pacific Journal of Health Sciences, 8(3), 1-5. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Doebner-Miller Reaction. SynArchive. [Link]

• On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry. [Link]

• Design and synthesis of new quinoline hybrid derivatives and their antimicrobial, antimalarial and antitubercular activities. CORE. [Link]

• Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives. PMC. [Link]

• NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study. PMC. [Link]

• US Patent for Skraup reaction process for synthesizing quinolones.

• Hybrid Quinoline-Sulfonamide Complexes (M 2+ ) Derivatives with Antimicrobial Activity. MDPI. [Link]

• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. MDPI. [Link]

• Skraup Reaction. Cambridge University Press & Assessment. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. PMC. [Link]

• Synthesis and Antimicrobial Evaluation of New Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-cyano-N-(3-cyanoquinolin-2-yl)acetamide. Scientific & Academic Publishing. [Link]

• Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones. Der Pharma Chemica. [Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• NBS-Mediated Bromination and Dehydrogenation of Tetrahydroquinoline in One Pot: Scope and Mechanistic Study. Semantic Scholar. [Link]

• The light-initiated reaction of 2,3-dimethylbut-2-ene with N-brom... Pearson+. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. apjhs.com [apjhs.com]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. brieflands.com [brieflands.com]

Protocols & Analytical Methods

Step-by-step synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide

An In-Depth Guide to the Synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide: A Key Intermediate for Drug Discovery

Abstract

This comprehensive application note provides a detailed, step-by-step protocol for the synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide, a valuable and highly reactive intermediate in medicinal chemistry and organic synthesis. The synthesis is achieved through a selective benzylic bromination of 2,3-dimethylquinoline using N-Bromosuccinimide (NBS) and a radical initiator, a process known as the Wohl-Ziegler reaction. This guide is designed for researchers, chemists, and drug development professionals, offering not only a robust experimental procedure but also a deep dive into the reaction mechanism, safety considerations, and expert insights to ensure a successful and reproducible outcome.

Introduction: The Significance of the Quinoline Scaffold

The quinoline core is a privileged scaffold in pharmaceutical sciences, forming the structural basis for a wide range of therapeutic agents with activities including anticancer, antimalarial, and antibacterial properties. The functionalization of the quinoline ring system is a critical strategy in drug discovery to modulate biological activity and pharmacokinetic properties. 2-(Bromomethyl)-3-methylquinoline is a particularly useful building block; its reactive bromomethyl group serves as an electrophilic handle for introducing diverse functionalities through nucleophilic substitution, enabling the rapid generation of compound libraries for screening.

This protocol details the conversion of the readily available precursor, 2,3-dimethylquinoline[1], to the target compound via a Wohl-Ziegler bromination. This reaction selectively targets the methyl group at the 2-position, which is benzylic and thus more susceptible to radical-mediated halogenation. The resulting product is isolated as a stable hydrobromide salt.

Reaction Scheme and Mechanism

The synthesis proceeds via a free-radical chain reaction mechanism. The Wohl-Ziegler reaction is renowned for its ability to selectively brominate allylic and benzylic C-H bonds.[2][3]

Overall Reaction:

Illustration: Chemical reaction scheme.

The Wohl-Ziegler Radical Chain Mechanism

The key to the selectivity of the Wohl-Ziegler reaction is maintaining a very low concentration of molecular bromine (Br₂) throughout the reaction.[4][5] This is achieved by the in-situ generation of Br₂ from the reaction between NBS and the hydrogen bromide (HBr) byproduct formed during the propagation step. This low concentration favors the desired radical substitution pathway over competing ionic reactions, such as electrophilic addition to the aromatic system.[6]

The mechanism can be broken down into three distinct phases:

• Initiation: The reaction is initiated by the homolytic cleavage of a radical initiator, such as Azobisisobutyronitrile (AIBN) or benzoyl peroxide, upon heating or UV irradiation to produce two radicals. This radical then initiates the chain process.

• Propagation: A bromine radical (Br•) abstracts a hydrogen atom from the most reactive C-H bond—the benzylic methyl group at the 2-position of the quinoline—to form a resonance-stabilized benzylic radical and HBr. This radical then reacts with a molecule of Br₂ to yield the desired product and a new bromine radical, which continues the chain.

• Termination: The reaction concludes when radicals combine to form stable, non-radical species.

The following diagram illustrates the core propagation cycle of this mechanism.

Caption: The radical chain mechanism of the Wohl-Ziegler Bromination.

Materials, Equipment, and Safety

Reagents and Materials

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
2,3-Dimethylquinoline	1721-89-7	157.21	10.0 g	1.0	Starting material.
N-Bromosuccinimide (NBS)	128-08-5	177.98	12.4 g	1.1	Recrystallize from water if it has a yellow/orange tint.
Azobisisobutyronitrile (AIBN)	78-67-1	164.21	0.52 g	0.05	Radical initiator. Benzoyl peroxide can also be used.
Carbon Tetrachloride (CCl₄)	56-23-5	153.82	250 mL	-	Anhydrous. Caution: Highly toxic and ozone-depleting.
Diethyl Ether	60-29-7	74.12	As needed	-	For washing the product.

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert gas line (Nitrogen or Argon)

• Buchner funnel and filter flask

• Standard laboratory glassware

Critical Safety Precautions

This procedure involves hazardous materials and must be performed inside a certified chemical fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).

• N-Bromosuccinimide (NBS): NBS is a corrosive solid, a strong oxidizing agent, and a lachrymator.[7] Avoid inhalation of dust and contact with skin and eyes.[8][9] It can react violently with combustible materials. Store away from heat and moisture.[10]

• Carbon Tetrachloride (CCl₄): CCl₄ is a known carcinogen, is highly toxic upon inhalation or ingestion, and is an ozone-depleting substance.[2] Extreme caution must be exercised. Alternative solvents like trifluorotoluene have been proposed for Wohl-Ziegler reactions and may be considered.[2]

• Azobisisobutyronitrile (AIBN): AIBN is flammable and can decompose violently when heated. Handle with care and store in a cool place.

• 2-(Bromomethyl)-3-methylquinoline hydrobromide: As a benzylic bromide, the product is expected to be a potent lachrymator and alkylating agent. Handle with extreme care and avoid all contact.

Detailed Experimental Protocol

Step 1: Reaction Setup

• Place a magnetic stir bar into a dry 500 mL three-neck round-bottom flask.

• To the flask, add 2,3-dimethylquinoline (10.0 g, 63.6 mmol).

• Add 250 mL of anhydrous carbon tetrachloride to dissolve the starting material.

• Fit the central neck of the flask with a reflux condenser. Equip the other necks with a stopper and an inlet for inert gas (e.g., nitrogen).

• Begin stirring the solution.

Step 2: Addition of Reagents

• To the stirring solution, add N-Bromosuccinimide (12.4 g, 69.9 mmol, 1.1 eq). NBS is denser than CCl₄ and will initially sink.[2][11]

• Add the radical initiator, AIBN (0.52 g, 3.18 mmol, 0.05 eq).

Step 3: Reaction Execution and Monitoring

• Gently heat the reaction mixture to reflux (approx. 77°C for CCl₄) using a heating mantle.

• The initiation of the reaction is often indicated by more vigorous boiling; the heat source may need to be temporarily removed to maintain a controlled reflux.[11]

• The reaction progress can be monitored by observing the reagents. The reaction is complete when all of the dense NBS has been consumed and replaced by the less dense succinimide, which will float on the surface of the solvent.[2][4] This typically takes 2-4 hours.

• As the reaction proceeds, the product, 2-(Bromomethyl)-3-methylquinoline hydrobromide, will precipitate from the solution as a pale yellow solid.

Step 4: Product Isolation and Work-up

• Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature.

• Cool the mixture further in an ice bath for 30 minutes to maximize the precipitation of the product.

• Collect the solid product by vacuum filtration using a Buchner funnel. The collected solid will contain the desired product and the succinimide byproduct.

• Wash the collected solid thoroughly with cold diethyl ether (2 x 50 mL) to remove any unreacted starting material and soluble impurities. The succinimide byproduct has some solubility in ether while the hydrobromide salt is largely insoluble.

• Dry the resulting pale yellow solid under vacuum to yield the final product, 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Results and Characterization

The protocol typically affords the product in good yield (75-85%). The product should be characterized by standard analytical techniques to confirm its identity and purity.

Parameter	Expected Result
Appearance	Pale yellow to light tan crystalline solid
Yield	75-85%
Melting Point	>200 °C (with decomposition)
¹H NMR (DMSO-d₆)	δ (ppm): ~2.8 (s, 3H, -CH₃), ~5.1 (s, 2H, -CH₂Br), 7.8-8.5 (m, 5H, Ar-H), ~14.0 (br s, 1H, N⁺-H)
¹³C NMR (DMSO-d₆)	δ (ppm): ~18 (-CH₃), ~30 (-CH₂Br), 125-150 (Ar-C)

Expert Insights & Troubleshooting

• Controlling Over-bromination: The formation of 2,3-bis(bromomethyl)quinoline is a potential side reaction.[5] Using a slight excess (1.1 equivalents) of NBS is crucial. A large excess will promote di-bromination. Ensure the reaction is stopped promptly after the consumption of NBS.

• Purity of NBS: The success of the Wohl-Ziegler reaction is sensitive to the quality of the NBS. Old or discolored NBS may contain excess bromine, leading to side reactions. It is best to use freshly opened NBS or recrystallize it from hot water before use.

• Solvent Choice: While carbon tetrachloride is the traditional solvent of choice due to its inertness under radical conditions, its high toxicity and environmental impact are significant drawbacks.[4] Researchers are encouraged to explore greener alternatives such as trifluorotoluene or acetonitrile, although reaction conditions may need re-optimization.[2][4]

• Product Stability: The isolated hydrobromide salt is generally more stable and easier to handle than the free base form of the 2-(bromomethyl)quinoline. The free base can be generated in situ for subsequent reactions by neutralization with a non-nucleophilic base.

Conclusion

The Wohl-Ziegler bromination of 2,3-dimethylquinoline provides a reliable and efficient route to 2-(Bromomethyl)-3-methylquinoline hydrobromide. By carefully controlling the reaction stoichiometry and adhering to the safety protocols outlined, researchers can consistently produce this valuable synthetic intermediate. Its versatile reactivity makes it an essential tool for developing novel quinoline-based compounds in the pursuit of new therapeutic agents.

References

• Wohl–Ziegler bromination. In: Wikipedia. Accessed March 2024. [Link]

• Wohl-Ziegler Reaction. Organic Chemistry Portal. Accessed March 2024. [Link]

• Wohl-Ziegler Reaction: Organic Chemistry Study Guide. Fiveable. Accessed March 2024. [Link]

• Introduction to 2,3-Dimethylquinoline. Ontosight. Accessed March 2024. [Link]

• Safety Data Sheet: N-Bromosuccinimide. ChemScience. Accessed March 2024. [Link]

• N-Bromosuccinimide Safety Data Sheet. s d fine-chem limited. Accessed March 2024. [Link]

• Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Scientific Update. Published October 26, 2022. [Link]

• Wohl-Ziegler Bromination. Chem-Station Int. Ed. Published April 19, 2014. [Link]

• Wohl–Ziegler bromination. Grokipedia. Accessed March 2024. [Link]

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Application Note: A Comprehensive Protocol for N-Alkylation using 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Abstract

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of molecules via N-alkylation with quinoline-containing reagents is a critical step in the synthesis of novel drug candidates and chemical probes. This application note provides a detailed, experience-driven protocol for the effective N-alkylation of primary amines, secondary amines, and N-heterocyclic compounds using 2-(Bromomethyl)-3-methylquinoline hydrobromide. We delve into the mechanistic rationale behind the procedural steps, offer a comprehensive, step-by-step experimental guide, and present a troubleshooting framework to address common challenges. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile reagent in their synthetic endeavors.

Introduction: The Significance of the Quinoline Moiety

Quinoline derivatives are integral to modern pharmacology and are found in drugs with a wide range of activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3] The ability to strategically introduce this moiety onto a target molecule via a stable C-N bond is therefore of high synthetic value. 2-(Bromomethyl)-3-methylquinoline serves as a potent electrophile for such transformations. It is typically supplied as a hydrobromide salt to enhance stability and shelf-life. This protocol addresses the in situ neutralization and subsequent reaction with various nucleophiles.

Mechanistic Rationale and Key Considerations

The N-alkylation reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. Understanding the role of each component is crucial for optimizing the reaction and ensuring its success.

• The Alkylating Agent: 2-(Bromomethyl)-3-methylquinoline hydrobromide is a benzylic-type halide. The bromine atom is an excellent leaving group, and the adjacent quinoline ring stabilizes the transition state, making the methylene carbon highly susceptible to nucleophilic attack.

• The Nucleophile: The reaction is broadly applicable to various nitrogen nucleophiles, including primary and secondary aliphatic amines, anilines, and nitrogen-containing heterocycles (e.g., indoles, imidazoles, pyrazoles).[4]

• The Base: A base is required for two critical functions:

  • Neutralization: To deprotonate the hydrobromide salt of the alkylating agent, liberating the free-base form of the 2-(bromomethyl)-3-methylquinoline.

  • Activation: To deprotonate the nitrogen nucleophile (e.g., R-NH₂), increasing its nucleophilicity and enabling it to attack the electrophilic carbon. The choice of base is critical. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used because they are strong enough to deprotonate most N-H bonds but are generally not nucleophilic themselves, minimizing side reactions.[4][5]

• The Solvent: A polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN), is ideal.[5][6] These solvents effectively dissolve the reagents and stabilize the charged transition state of the SN2 reaction without interfering with the nucleophile.

The overall transformation is depicted below.

Caption: General mechanism for N-alkylation.

Safety and Handling Precautions

Working with alkylating agents requires strict adherence to safety protocols. 2-(Bromomethyl)-3-methylquinoline hydrobromide and related organobromine compounds are classified as irritants and are potentially harmful.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[7][8]

• Ventilation: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[9]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.[10] Avoid creating dust when weighing the solid reagent.[10]

• Storage: Keep the reagent container tightly closed in a dry, well-ventilated place away from incompatible materials.[7]

• Disposal: Dispose of chemical waste according to institutional and local regulations.

Detailed Experimental Protocol

This protocol provides a general procedure that can be adapted for various nucleophiles. Optimization of temperature, reaction time, and stoichiometry may be necessary for specific substrates.

Materials:

• Nitrogen-containing substrate (amine or heterocycle) (1.0 eq)

• 2-(Bromomethyl)-3-methylquinoline hydrobromide (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon line with manifold)

• Septa and needles

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the nitrogen-containing substrate (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Solvent Addition: Add anhydrous DMF via syringe to dissolve/suspend the reagents. A typical concentration is 0.1-0.5 M with respect to the limiting reagent.

• Reagent Addition: Add the 2-(Bromomethyl)-3-methylquinoline hydrobromide (1.1 eq) to the stirring mixture in one portion.

• Reaction: Stir the reaction mixture at room temperature (or heat to 50-80 °C if necessary for less reactive nucleophiles).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.[11] A typical mobile phase for TLC is a mixture of hexanes and ethyl acetate. The product should have a different Rf value than the starting materials.

• Work-up (Quenching): Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a separatory funnel containing deionized water (approx. 10x the volume of DMF).

• Extraction: Extract the aqueous layer with ethyl acetate (3x the volume of the aqueous layer).[5]

• Washing: Combine the organic layers and wash sequentially with deionized water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by silica gel column chromatography, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-alkylated product.[11]

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow Diagram

The following diagram outlines the complete workflow from reaction setup to final product characterization.

Caption: Step-by-step experimental workflow.

Substrate Scope and Expected Outcomes

The described protocol is effective for a range of nitrogen nucleophiles. The table below provides illustrative examples of reaction conditions and expected yields for different substrate classes. Note that these are representative values and actual results may vary.

Entry	Nucleophile Substrate	Base (eq)	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
1	Aniline	K₂CO₃ (2.5)	DMF	RT	6	85-95
2	Benzylamine	K₂CO₃ (2.5)	DMF	RT	4	90-98
3	Morpholine	K₂CO₃ (2.5)	MeCN	60	5	88-96
4	Indole	Cs₂CO₃ (1.5)	DMF	50	8	75-85
5	1H-Imidazole	K₂CO₃ (2.5)	DMF	RT	3	92-99
6	4-Nitroaniline	Cs₂CO₃ (1.5)	DMF	80	12	60-75

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Inactive reagents (moisture contamination).- Insufficient base or base is not strong enough.- Low reaction temperature.	- Use anhydrous solvents and freshly dried reagents.- Use a stronger base (e.g., Cs₂CO₃) or increase stoichiometry.- Increase the reaction temperature in increments (e.g., to 50 °C, then 80 °C).
Formation of Dialkylated Product	- Occurs with primary amines (R-NH₂), as the monoalkylated product (R-NH-R') can react again.[12]	- Use a larger excess of the primary amine substrate.- Add the alkylating agent slowly to the reaction mixture.- Consider using a protecting group strategy if selectivity is poor.
Difficult Purification	- Residual DMF in the crude product.- Product has similar polarity to a byproduct.	- Ensure thorough washing with water and brine during work-up.- Try a different solvent system for column chromatography or consider an alternative purification method like recrystallization.

References

• Hermecz, I., & Kereszturi, G. (1992). On the mechanism of the alkylation of quinoline and naphthyridine derivatives. Journal of the Chemical Society, Perkin Transactions 2, (1), 41-47. [Link]

• Li, Y., et al. (2020). Catalyst and solvent-free alkylation of quinoline N-oxides with olefins: A direct access to quinoline-substituted α-hydroxy carboxylic derivatives. Organic & Biomolecular Chemistry, 18(4), 633-637. [Link]

• Han, S., et al. (2018). Reductive C2-Alkylation of Pyridine and Quinoline N-Oxides Using Wittig Reagents. Angewandte Chemie International Edition, 57(39), 12737-12740. [Link]

• Singh, S., et al. (2021). Nickel Complexes Bearing Quinoline Derived NNS Donor Ligands as Catalytic Activators for N-Alkylation of Anilines with Alcohols. ChemistrySelect, 6(42), 11599-11606. [Link]

• Al-Omar, M. A., & Amr, A. E. G. E. (2010). Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. Molecules, 15(12), 9130-9143. [Link]

• Rogóż-Knopp, D., et al. (2023). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA’s Antioxidant Activity Modulators—Spectroscopic Studies. Molecules, 28(1), 384. [Link]

• Kundu, B., et al. (2019). Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. Journal of Medicinal Chemistry, 62(7), 3394-3411. [Link]

• Adhikari, P., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters, 23(7), 2437-2442. [Link]

• Bhattacharyya, S., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances, 4(35), 18229-18233. [Link]

• Renata, H., et al. (2022). Selective Biocatalytic N-Methylation of Unsaturated Heterocycles. Angewandte Chemie International Edition, 61(11), e202114757. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. [Link]

• Ghorab, M. M., et al. (2012). Efficient N-alkylation of 4-chloro-6-methylquinolin-2(1H)-one using phase transfer catalysis (PTC) and their antimicrobial evaluation. Organic Chemistry: An Indian Journal, 8(2), 53-59. [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Bhattacharyya, S., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances, 4, 18229-18233. [Link]

• Kametani, T., et al. (1972). Studies on the syntheses of heterocyclic compounds. Part 681. A novel alkylation in the 4-position of isoquinoline derivatives. Journal of the Chemical Society, Perkin Transactions 1, 386-388. [Link]

• R Discovery. (n.d.). Alkylation Of Heterocycles Research Articles - Page 2. [Link]

• Wilson, A. A., et al. (2017). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. MedChemComm, 8(2), 373-385. [Link]

• Chapkanov, G., & Ivanova, B. B. (2014). Structural and spectroscopic characterization of 2-amino-3, 5-dibromopyridine. Bulgarian Chemical Communications, 46(1), 215-220. [Link]

• Lu, Y., et al. (2015). Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide. Synthetic Communications, 45(23), 2686-2690. [Link]

• Mary, Y. S., et al. (2019). Quantum chemical studies and spectroscopic investigations on 2-amino-3-methyl-5-nitropyridine by density functional theory. Journal of Molecular Structure, 1189, 290-302. [Link]

• Pegu, D. (2016). Analysis of Molecular Structure, Vibrational spectra and Electronic Properties of 2-amino-3-nitro-6-picoline by Density Functional Methods. Der Pharma Chemica, 8(11), 207-215. [Link]

• Köprülü, T. K., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity, e202400587. [Link]

• Roopan, S. M., et al. (2011). Regioselective N-alkylation of (2-chloroquinolin-3-yl) methanol with N-heterocyclic compounds using the Mitsunobu reagent. Chemical Papers, 65(3), 345-351. [Link]

• Al-Bayati, R. I., et al. (2015). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. American Journal of Organic Chemistry, 5(4), 125-135. [Link]

• Al-Tel, T. H. (2007). Synthesis of 3-Bromoquinoline-2(1H)-thiones and 2-(Alkylsulfanyl)-3-bromoquinolines Based on the Reaction of 2-(2,2-Dibromoethenyl)phenyl Isothiocyanates with Butyllithium. Journal of Heterocyclic Chemistry, 44(4), 831-835. [Link]

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• 11. Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid [organic-chemistry.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: 2-(Bromomethyl)-3-methylquinoline Hydrobromide in Advanced Organic Synthesis

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Guide and Validated Protocols.

Executive Summary & Chemical Rationale

2-(Bromomethyl)-3-methylquinoline is a highly versatile, electrophilic building block used extensively in medicinal chemistry for the installation of the quinoline-2-ylmethyl pharmacophore. However, the application of this compound requires precise kinetic control due to its inherent structural reactivity.

The Causality of the Hydrobromide Salt: The nitrogen atom of the quinoline ring is a competent nucleophile, while the bromomethyl group at the C2 position is highly electrophilic—activated by the electron-withdrawing nature of the fused heteroaromatic system. If left as a free base, the nitrogen of one molecule will rapidly attack the benzylic carbon of another via an intermolecular SN2 mechanism. This uncontrolled self-alkylation leads to the formation of polymeric quaternary ammonium degradation products.

By supplying and storing the compound as a hydrobromide (HBr) salt , the quinoline nitrogen is protonated. This pyridinium-like nitrogen is entirely non-nucleophilic, completely shutting down the self-alkylation pathway and granting the reagent long-term shelf stability [1]. During synthesis, a mild base is used to liberate the free base in situ only in the presence of a stronger target nucleophile, ensuring the desired cross-alkylation outcompetes self-degradation.

Physicochemical Profile

The following table summarizes the critical quantitative and physical data necessary for stoichiometric calculations and handling.

Property	Value	Causality / Synthetic Significance
Molecular Formula	C₁₁H₁₀BrN • HBr	The HBr salt ensures complete protonation of the quinoline nitrogen, preventing oligomerization.
Molecular Weight	317.02 g/mol (Salt)	Must be used for stoichiometric calculations to avoid under-dosing the electrophile.
Free Base MW	236.11 g/mol	Relevant for mass spectrometry (LC-MS) monitoring of the liberated intermediate [1].
Reactive Site	Benzylic Carbon (C2)	Highly susceptible to SN2 attack by amines, thiols, and alkoxides.
Storage Conditions	2-8 °C, Argon/Nitrogen	Prevents hydrolytic degradation of the bromomethyl group into a hydroxymethyl group.
Solubility	DMF, DMSO, hot MeCN	Requires polar aprotic solvents to dissolve the salt prior to base-mediated neutralization.

Mechanistic Pathways

The successful use of 2-(Bromomethyl)-3-methylquinoline HBr relies on diverting the reactive free base away from its degradation pathway and toward the target nucleophile.

Reaction pathways of 2-(Bromomethyl)-3-methylquinoline HBr showing controlled alkylation.

Advanced Synthetic Applications

A. Chiral Recognition Probes (CD Spectroscopy) Holmes et al. demonstrated that naturally occurring amino acids can be successfully derivatized with 2-bromomethylquinoline derivatives to form N,N-bis(2-quinolylmethyl)amino acids. When complexed with Cu(II) salts, these conformationally flexible ligands form defined propeller-like structures. The transition moments of the quinoline chromophores couple to yield a bisignate Circular Dichroism (CD) spectrum, allowing researchers to determine the absolute configuration and enantiomeric excess of the original amino acid via the exciton coupling method [3].

B. Quorum Sensing (QS) Inhibitors In antimicrobial drug development, 2-bromomethylquinolines are critical precursors. Research has shown that alkylation of aliphatic amines with bromomethylquinoline derivatives yields 2-alkylquinoline scaffolds that interfere with bacterial quorum sensing. By disrupting auto-inducer signaling pathways, these compounds prevent biofilm formation in opportunistic pathogens like P. aeruginosa, offering a mechanism to combat antimicrobial resistance (AMR) [2].

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems , incorporating specific causality for reagent choices and built-in analytical checkpoints.

Protocol 1: N-Alkylation for Amino Acid Derivatization (Synthesis of Chiral Probes)

Objective: Synthesize N,N-bis(2-quinolylmethyl)amino acids via double N-alkylation of primary amino acids.

• Preparation: Suspend 2.2 equivalents of 2-(bromomethyl)-3-methylquinoline HBr (0.5 mmol, 158.5 mg) in 5 mL of anhydrous DMF under an argon atmosphere.

• Base Addition: Add 4.0 equivalents of N,N-diisopropylethylamine (DIPEA) (1.0 mmol, 174 µL).

  • Causality: DIPEA serves a dual purpose: it neutralizes the HBr salt to liberate the free base in situ, and it acts as an acid scavenger for the HBr generated during the SN2 reaction. Its steric bulk prevents it from acting as a competing nucleophile.

• Nucleophile Addition: Add 1.0 equivalent of the target amino acid (e.g., L-leucine) (0.22 mmol).

• Reaction: Stir the mixture at room temperature for 16 hours.

• System Validation (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeOH, and analyze via LC-MS. The reaction is validated as complete when the mass corresponding to the mono-alkylated intermediate is fully converted to the bis-alkylated product mass.

• Workup: Quench the reaction by pouring it into 20 mL of ice-cold water. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: S-Alkylation for Thioether Scaffolds

Objective: Form stable C-S bonds for the synthesis of pharmaceutical intermediates (e.g., leukotriene receptor antagonist analogs).

• Thiolate Formation: Dissolve 1.1 equivalents of the target thiol in 10 mL of anhydrous THF. Cool the flask to 0 °C using an ice bath. Slowly add 1.2 equivalents of Potassium tert-butoxide (KOtBu).

  • Causality: Pre-forming the highly nucleophilic thiolate anion ensures that upon introduction of the electrophile, the C-S bond formation is instantaneous. This kinetic advantage completely outcompetes any potential quinoline self-alkylation.

• Electrophile Addition: Dissolve 1.0 equivalent of 2-(bromomethyl)-3-methylquinoline HBr in a minimal amount of anhydrous DMF (approx. 2 mL). Add this solution dropwise to the thiolate mixture over 30 minutes.

• Reaction: Remove the ice bath, allow the system to warm to room temperature, and stir for 2 hours.

• System Validation (TLC): Spot the reaction mixture against the starting thiol on a silica TLC plate (Eluent: 4:1 Hexanes:EtOAc). Validation is achieved when the highly UV-active thioether product appears as a new, distinct spot (Rf ~0.5) and the bromomethyl starting material is consumed.

• Workup: Quench the reaction with 10 mL of saturated aqueous NH₄Cl to neutralize residual base. Extract with Dichloromethane (DCM) (3 × 15 mL). Wash the organic phase with brine, dry over MgSO₄, and evaporate the solvent.

References

• National University of Pharmacy (Ukraine). "Development of potential drugs based on 2-alkylquinoline-4(1H)-one derivatives and their effect on Quorum Sensing." Ministry of Health of Ukraine. Available at:[Link]

• Holmes, A. E., Zahn, S., & Canary, J. W. "Synthesis and circular dichroism studies of N,N-bis(2-quinolylmethyl)amino acid Cu(II) complexes: determination of absolute configuration and enantiomeric excess by the exciton coupling method." Chirality, 14(6), 471-477 (2002). Available at:[Link]

Application Note: Synthesis and Evaluation of Fluorescent Probes Utilizing 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Executive Summary

The development of highly selective fluorescent probes is a cornerstone of modern molecular imaging, diagnostics, and drug development. Among the most versatile fluorophore scaffolds is the quinoline ring system, which offers excellent photostability, tunable emission profiles, and a high sensitivity to its microenvironment.

This application note provides a comprehensive guide to utilizing 2-(Bromomethyl)-3-methylquinoline hydrobromide as a primary electrophilic building block. The presence of the hydrobromide salt ensures the long-term bench stability of the highly reactive bromomethyl group, preventing premature hydrolysis or self-condensation. By leveraging nucleophilic substitution ( SN​2 ), researchers can conjugate this fluorophore to various recognition moieties (e.g., polyamines, peptides, and thiols) to engineer "turn-on" sensors for metal ions, pH, and enzymatic activity[1],[2].

Mechanistic Principles of Quinoline-Based Probes

Signal Transduction: PET vs. CHEF

The rational design of quinoline-based probes relies on two primary photophysical mechanisms:

• Photoinduced Electron Transfer (PET): In the unbound state, a lone pair of electrons from an adjacent receptor (e.g., an amine nitrogen) transfers to the excited quinoline fluorophore, quenching its emission. Upon protonation or metal ion binding, the lone pair is engaged, blocking PET and restoring fluorescence[2].

• Chelation-Enhanced Fluorescence (CHEF): When the quinoline nitrogen itself participates in coordinating a metal ion (such as Zn2+ or Mg2+ ), the structural rigidity of the complex increases, suppressing non-radiative decay pathways and leading to a dramatic enhancement in quantum yield[1].

Structural Advantages of the Precursor

The 3-methyl substitution on the quinoline ring is not merely decorative; it provides critical steric hindrance that restricts the free rotation of the attached receptor moiety. This restricted rotation minimizes non-radiative energy loss, thereby increasing the baseline quantum yield of the "on" state. Furthermore, the hydrobromide salt formulation protects the α -bromo group from atmospheric moisture, ensuring consistent stoichiometric accuracy during bioconjugation[3].

Fig 1. Signal transduction mechanisms (PET and CHEF) in quinoline-based fluorescent probes.

Experimental Design and Optimization

The successful conjugation of 2-(Bromomethyl)-3-methylquinoline hydrobromide requires careful control of the basicity and solvent polarity. Because the starting material is a hydrobromide salt, at least 2.0 equivalents of base are required: one equivalent to neutralize the HBr and liberate the free quinoline base, and a second equivalent to act as a proton scavenger during the SN​2 alkylation of the nucleophile.

Table 1: Reaction Optimization for SN​2 Alkylation

Solvent	Base (Equivalents)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Rationale
MeCN	K2​CO3​ (3.0)	60	6	92	Heterogeneous base prevents over-alkylation; ideal for secondary amines.
DMF	DIPEA (2.5)	25	12	85	Homogeneous system; optimal for peptide thiols (cysteine alkylation).
THF	Et3​N (2.5)	65	16	65	Lower polarity reduces the SN​2 transition state stabilization.
DCM	DIPEA (2.5)	25	24	45	Poor solubility of the HBr salt severely limits the reaction rate.

Detailed Methodologies

Protocol A: Synthesis of a Small-Molecule Ionophore (Amine Alkylation)

This protocol describes the attachment of the quinoline fluorophore to a polyamine receptor (e.g., dipicolylamine) for metal ion sensing.

1. Preparation of the Free Base (In Situ):

• Suspend 2-(Bromomethyl)-3-methylquinoline hydrobromide (1.0 mmol) in anhydrous Acetonitrile (MeCN, 10 mL).

• Add anhydrous Potassium Carbonate ( K2​CO3​ , 3.0 mmol). Stir at room temperature for 15 minutes. Causality: K2​CO3​ neutralizes the HBr salt, liberating the active electrophile while remaining insoluble, which simplifies downstream purification.

2. Nucleophilic Addition:

• Add the amine nucleophile (0.9 mmol) dropwise to the suspension. Using a slight deficit of the nucleophile ensures complete conversion and prevents difficult separation of unreacted amine.

• Elevate the temperature to 60 °C and stir under an inert N2​ atmosphere for 6 hours.

3. Self-Validation Checkpoint (In-Process Control):

• Monitor by TLC (Silica gel, 10% MeOH in DCM). The starting HBr salt remains near the baseline ( Rf​≈0.05 ), while the product will migrate ( Rf​≈0.4−0.6 ) and exhibit bright blue/green fluorescence under 365 nm UV illumination.

4. Workup and Purification:

• Filter the reaction mixture to remove K2​CO3​ salts. Concentrate the filtrate in vacuo.

• Purify via flash column chromatography (Silica, gradient elution from 100% DCM to 10% MeOH/DCM).

Protocol B: Peptide Bioconjugation (Cysteine Alkylation)

This protocol is adapted for the synthesis of kinase/phosphatase activity sensors, analogous to Sox-based probes[1],[4].

1. Reaction Setup:

• Dissolve the synthetic peptide containing a single free cysteine residue (0.1 mmol) in anhydrous DMF (2 mL).

• Add N,N-Diisopropylethylamine (DIPEA, 0.25 mmol). Causality: DIPEA is a non-nucleophilic, homogeneous base that deprotonates the cysteine thiol (lowering its pKa) without reacting with the bromomethyl group.

2. Alkylation:

• Add 2-(Bromomethyl)-3-methylquinoline hydrobromide (0.12 mmol) in one portion.

• Stir the reaction at room temperature in the dark for 2–4 hours.

3. Self-Validation Checkpoint:

• Analyze via LC-MS. Look for the disappearance of the starting peptide mass and the appearance of the product mass ( [M+156 Da] shift, corresponding to the addition of the 3-methylquinoline moiety minus the bromide and proton).

4. Purification:

• Precipitate the crude peptide using cold diethyl ether.

• Purify via preparative Reverse-Phase HPLC (C18 column, H2​O /MeCN gradient with 0.1% TFA).

Fig 2. Standard synthetic workflow for nucleophilic alkylation using the quinoline HBr precursor.

Photophysical Characterization

Once synthesized, the probes must be validated for their photophysical response. Table 2 summarizes the expected spectral properties of typical quinoline-based probes derived from this scaffold.

Table 2: Typical Photophysical Properties of Quinoline-Based Probes

Target Analyte	Recognition Moiety	λex​ (nm)	λem​ (nm)	Quantum Yield ( Φ )	Response Type
Zn2+	Dipicolylamine (DPA)	340	485	0.05 → 0.45	Turn-ON (CHEF)
H+ (pH < 5)	Piperazine derivative	335	490	0.02 → 0.38	Turn-ON (PET inhibition)
Kinase Activity	Phospho-Peptide	360	485	0.08 → 0.32	Turn-ON ( Mg2+ chelation)
Cysteine (Cys)	Conjugate Addition Site	380	531	0.01 → 0.30	Turn-ON (Cyclization)

Note: The exact emission wavelength is highly dependent on solvent polarity and the specific electronic nature of the attached nucleophile[3].

References

• Title: Selective Mitogen Activated Protein Kinase Activity Sensors through the Application of Directionally Programmable D Domain Motifs Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Optical Probes for the Detection of Protons, Alkali and Alkali Earth metal Cations Source: Chemical Society Reviews (Royal Society of Chemistry) URL: [Link]

• Title: A novel quinoline-based fluorescent probe for real-time monitoring of Cys in glioma Source: Analyst (Royal Society of Chemistry) URL: [Link]

Sources

• 1. Selective Mitogen Activated Protein Kinase Activity Sensors through the Application of Directionally Programmable D Domain Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. A novel quinoline-based fluorescent probe for real-time monitoring of Cys in glioma - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Design and synthesis of fluorescent activity probes for protein phosphatases - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Synthon: 2-(Bromomethyl)-3-methylquinoline Hydrobromide in Medicinal Chemistry

Introduction: The Quinoline Scaffold and the Strategic Importance of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1][2] Its rigid, bicyclic aromatic structure provides a valuable framework for the spatial orientation of functional groups, enabling precise interactions with biological targets. The diverse pharmacological profiles of quinoline derivatives have established them as "privileged structures" in drug discovery.[3]

This guide focuses on a particularly valuable, yet under-documented, building block: 2-(Bromomethyl)-3-methylquinoline hydrobromide . The strategic placement of a reactive bromomethyl group at the 2-position, adjacent to a methyl group at the 3-position, renders this compound a highly versatile synthon for the synthesis of a diverse library of novel quinoline derivatives. The hydrobromide salt form enhances its stability and handling properties.

The primary utility of this reagent lies in its susceptibility to nucleophilic substitution reactions. The benzylic-like bromide is an excellent leaving group, readily displaced by a wide range of nucleophiles, including amines, thiols, and phenols. This allows for the facile introduction of various side chains and pharmacophores at the 2-position, enabling extensive structure-activity relationship (SAR) studies. This document provides detailed protocols for the synthesis and application of this key intermediate, empowering researchers to explore new chemical space in the quest for novel therapeutics.

Synthesis of the Key Intermediate: 2-(Bromomethyl)-3-methylquinoline Hydrobromide

The synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide is typically achieved through the radical bromination of 2,3-dimethylquinoline. This precursor can be synthesized via established methods such as the Doebner-von Miller reaction.[4]

Protocol 1: Synthesis of 2,3-Dimethylquinoline

This protocol is adapted from established syntheses of substituted quinolines.[4][5]

Reaction Scheme:

A simplified Doebner-von Miller reaction for 2,3-dimethylquinoline.

Materials:

• Aniline

• Crotonaldehyde

• Concentrated Hydrochloric Acid (HCl)

• An oxidizing agent (e.g., arsenic pentoxide or nitrobenzene)

• Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, carefully add concentrated HCl to aniline while cooling in an ice bath.

• Slowly add the oxidizing agent to the mixture with stirring.

• From the dropping funnel, add crotonaldehyde dropwise to the reaction mixture. The reaction is exothermic and should be controlled by the rate of addition and external cooling.

• After the addition is complete, heat the mixture under reflux for several hours.

• Cool the reaction mixture and carefully neutralize it with a concentrated NaOH solution.

• Extract the product with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography or distillation to yield 2,3-dimethylquinoline.

Protocol 2: Radical Bromination of 2,3-Dimethylquinoline

This protocol is adapted from the bromination of similar methyl-substituted quinolines.[1][6]

Reaction Scheme:

Synthesis of the target compound via radical bromination.

Materials:

• 2,3-Dimethylquinoline

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) as a radical initiator

• Carbon tetrachloride (CCl₄) or a suitable alternative solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2,3-dimethylquinoline in CCl₄ in a round-bottom flask equipped with a reflux condenser.

• Add NBS (1.0-1.1 equivalents) and a catalytic amount of AIBN or BPO to the solution.

• Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with a saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography. The hydrobromide salt can be precipitated by treating a solution of the free base in a suitable solvent with HBr.

Applications in the Synthesis of Novel Quinoline Derivatives

The reactivity of the bromomethyl group in 2-(Bromomethyl)-3-methylquinoline hydrobromide allows for the synthesis of a wide array of derivatives through nucleophilic substitution.

General Workflow for Nucleophilic Substitution

Sources

• 1. First synthesis of novel 2,4-bis(( E )-styryl)quinoline-3-carboxylate derivatives and their antitumor activity - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08023B [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Biological evaluation of substituted quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iipseries.org [iipseries.org]
• 6. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide

Welcome to the technical support guide for the synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide. This document is designed for researchers, chemists, and drug development professionals who are utilizing this critical intermediate and may be encountering challenges with reaction yield. As your dedicated scientific resource, this guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you navigate the complexities of this synthesis and achieve optimal results.

The synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide is typically achieved via a radical substitution reaction, most commonly the Wohl-Ziegler bromination of 2,3-dimethylquinoline.[1][2] This reaction selectively brominates the benzylic position (the methyl group at the 2-position) due to the formation of a resonance-stabilized radical intermediate.[3][4] While effective, the reaction is sensitive to a variety of parameters that can significantly impact the yield and purity of the final product. This guide will address these variables systematically to help you diagnose and resolve common issues.

I. Troubleshooting Guide: Diagnosing and Resolving Low Yield

This section is structured in a question-and-answer format to directly address specific experimental observations and provide targeted solutions.

Problem 1: The reaction is sluggish, shows low conversion of the starting material, or fails to initiate.

Potential Cause 1: Ineffective Radical Initiation

The Wohl-Ziegler reaction is a radical chain reaction that depends on the successful generation of a bromine radical to begin the process.[5][6] This initiation is typically accomplished using a chemical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), or via photochemical means (UV light).[1]

• Expert Analysis & Solution:

  • Initiator Quality: Radical initiators have a finite shelf-life and can decompose over time. AIBN and BPO should be fresh. If the initiator is old, it may have already decomposed, rendering it ineffective.

  • Initiator Quantity: A catalytic amount of initiator is required, typically 5-10 mol% relative to the substrate. Insufficient amounts will lead to a slow or incomplete reaction.

  • Temperature: Each radical initiator has an optimal temperature range for decomposition to generate radicals. For AIBN, this is typically between 65-85 °C. For BPO, it is slightly higher. The reaction must be maintained at a temperature sufficient to induce homolytic cleavage of the initiator. Refluxing in a solvent like carbon tetrachloride or acetonitrile usually provides the necessary temperature.[7][8]

  • Light Source (for photochemical initiation): If using a UV lamp or a sunlamp, ensure it is functional and positioned close enough to the reaction vessel to provide sufficient energy for the homolytic cleavage of bromine.

Potential Cause 2: Presence of Radical Inhibitors

Impurities in the reagents or solvent can act as radical scavengers (inhibitors), quenching the chain reaction before it can propagate effectively.

• Expert Analysis & Solution:

  • Solvent Purity: Ensure the solvent is anhydrous and free of stabilizers (like BHT in THF) or other impurities that can terminate radical chains. While carbon tetrachloride has been a traditional solvent of choice, its use is now restricted due to environmental concerns.[7] Acetonitrile or chloroform are suitable alternatives.[7][8] Consider purifying the solvent by distillation if its quality is uncertain.

  • Starting Material Purity: The starting 2,3-dimethylquinoline should be pure. Impurities from its synthesis could interfere with the radical process.

Problem 2: Significant formation of byproducts is observed, complicating purification and lowering the yield of the desired product.

Potential Cause 1: Over-bromination (Dibromination)

The formation of 2-(dibromomethyl)-3-methylquinoline or other multiply-brominated species is a common issue.

• Expert Analysis & Solution:

  • Control of Bromine Concentration: The key to preventing over-bromination is to maintain a very low, steady concentration of molecular bromine (Br₂) throughout the reaction.[2][6] This is the primary function of N-Bromosuccinimide (NBS).[3][4]

    • NBS Quality: Use high-purity, recrystallized NBS. Old or impure NBS often has a yellow or orange tint due to the presence of free Br₂, which leads to a high initial concentration of bromine and promotes side reactions.[9]

    • Stoichiometry: Use a precise stoichiometry of NBS, typically 1.0 to 1.1 equivalents relative to the 2,3-dimethylquinoline. An excess of NBS can lead to over-bromination.

    • Slow Addition: In some cases, adding the NBS portion-wise over the course of the reaction can help maintain a low bromine concentration.

Potential Cause 2: Ring Bromination

Bromination on the quinoline ring itself is an undesired electrophilic aromatic substitution reaction.

• Expert Analysis & Solution:

  • Minimize Ionic Conditions: Ring bromination is an ionic process, whereas the desired benzylic bromination is a radical process. The presence of acid (HBr), which is generated during the reaction, can catalyze ring bromination.

  • Non-Polar Solvents: Using non-polar solvents like carbon tetrachloride (historically) or cyclohexane disfavors the formation of ionic intermediates required for electrophilic aromatic substitution.[9]

  • Maintain Radical Conditions: Ensure that the radical initiator is active and the temperature is appropriate to favor the radical pathway over the ionic one.

Troubleshooting Summary Table

Problem Observed	Potential Cause	Recommended Action
Low/No Conversion	Inactive or insufficient radical initiator.	Use a fresh batch of initiator (AIBN/BPO); ensure correct stoichiometry (5-10 mol%).
Incorrect reaction temperature.	Ensure the reaction is heated to the optimal decomposition temperature for the chosen initiator (e.g., reflux).
Presence of radical inhibitors.	Use purified, anhydrous solvents and high-purity starting materials.
Byproduct Formation	Over-bromination (e.g., dibromide)	Use recrystallized, pure white NBS.[9] Use only 1.0-1.1 equivalents of NBS. Consider portion-wise addition of NBS.
Ring Bromination	Use a non-polar solvent. Ensure reaction conditions strongly favor the radical pathway (initiator, temperature).
Product Degradation	Prolonged reaction time or excessive heat.	Monitor the reaction closely by TLC and stop it once the starting material is consumed.
Low Isolated Yield	Difficult purification; product loss.	Optimize the workup procedure. The hydrobromide salt can be precipitated by adding a non-polar solvent like diethyl ether.

II. Frequently Asked Questions (FAQs)

Q1: What is the theoretical role of N-Bromosuccinimide (NBS) in this synthesis? NBS serves as a source of bromine for the radical reaction.[5] Critically, it allows for the slow, in-situ generation of a very low concentration of molecular bromine (Br₂) when it reacts with the HBr byproduct formed during the propagation step.[4][10] This low concentration is essential to favor the desired radical substitution at the benzylic position while suppressing competing ionic reactions like addition to double bonds or electrophilic substitution on the aromatic ring.[7][11]

Q2: How can I tell if my NBS is pure enough for the reaction? Pure NBS is a white crystalline solid. A yellow or orange color indicates the presence of free bromine (Br₂), which can lead to a burst of bromination at the start of the reaction, causing unwanted side products.[9] For best results, it is highly recommended to recrystallize yellowish NBS from hot water before use.

Q3: How do I monitor the progress of the Wohl-Ziegler reaction? The reaction can be easily monitored by Thin Layer Chromatography (TLC), observing the disappearance of the 2,3-dimethylquinoline spot and the appearance of a new, typically lower Rf spot corresponding to the brominated product. Additionally, a visual cue in non-polar solvents like CCl₄ is often used: NBS is denser than CCl₄ and will sit at the bottom of the flask, while its byproduct, succinimide, is less dense and will float to the top.[11] The reaction is considered complete when all the dense NBS has been converted to the floating succinimide.[11]

Q4: My final product is an oil, but I expected a solid hydrobromide salt. What should I do? The free base, 2-(Bromomethyl)-3-methylquinoline, may be an oil or a low-melting solid. The hydrobromide salt is typically a stable, crystalline solid. If you have isolated the free base, you can dissolve it in a suitable solvent (e.g., a minimal amount of ethanol or ethyl acetate) and then precipitate the hydrobromide salt by adding a solution of HBr in acetic acid or by bubbling dry HBr gas through the solution. Alternatively, precipitating from a solution with a non-polar solvent like diethyl ether or hexane can induce crystallization.

III. Key Experimental Protocols & Visualizations

Protocol 1: Recrystallization of N-Bromosuccinimide (NBS)

• Dissolution: In a fume hood, suspend the impure (yellowish) NBS in deionized water (approx. 10 mL of water per 1 g of NBS) in an Erlenmeyer flask.

• Heating: Gently heat the suspension on a hot plate with stirring until the NBS fully dissolves. The solution may appear orange.[9]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature, then place it in an ice-water bath for at least one hour to maximize crystal formation.

• Isolation: Collect the white crystals of pure NBS by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water.

• Drying: Dry the purified NBS under vacuum. The resulting product should be a fluffy, white solid, ready for use.

Protocol 2: Synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide

This protocol is a representative example and may require optimization based on your specific laboratory conditions and scale.

• Setup: To a round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet, add 2,3-dimethylquinoline (1.0 eq.).

• Reagents: Add a suitable solvent (e.g., acetonitrile, 10-15 mL per gram of substrate). Add recrystallized N-Bromosuccinimide (1.05 eq.) and a radical initiator such as AIBN (0.05 eq.).

• Reaction: Place the flask in an oil bath and heat the mixture to reflux (typically ~82°C for acetonitrile) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase) every 30-60 minutes.

• Workup: Once the starting material is consumed (typically 2-4 hours), cool the reaction mixture to room temperature. Filter off the succinimide byproduct by vacuum filtration and wash the solid with a small amount of cold solvent.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation). The crude product may be an oil or solid.

• Purification/Salt Formation: Dissolve the crude residue in a minimal amount of a solvent like ethyl acetate. To precipitate the hydrobromide salt, either add a solution of HBr in acetic acid dropwise or cool the solution and add a non-polar solvent like hexane or diethyl ether until precipitation is complete.

• Final Product: Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Reaction Mechanism and Troubleshooting Workflow

The following diagrams illustrate the key chemical transformations and a logical workflow for troubleshooting common issues.

Wohl-Ziegler Reaction Pathway

Caption: Radical mechanism for the Wohl-Ziegler bromination.

Troubleshooting Logic Diagram

Caption: A logical workflow for troubleshooting low yield issues.

IV. References

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Wohl–Ziegler bromination. Retrieved from [Link]

• Fiveable. (2025, August 15). Wohl-Ziegler Reaction: Organic Chemistry Study Guide. Retrieved from [Link]

• Scribd. (n.d.). Wohl-Ziegler Reaction Mechanism Explained. Retrieved from [Link]

• Wikipedia. (n.d.). Wohl–Ziegler bromination. Retrieved from [Link]

• Chemistry Steps. (2024, February 10). Benzylic Bromination. Retrieved from [Link]

• Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved from [Link]

• Chem-Station. (2014, April 19). Wohl-Ziegler Bromination. Retrieved from [Link]

• Chad's Prep. (2020, December 16). Allylic & Benzylic Bromination with NBS | 10.3 Organic Chemistry [Video]. YouTube. Retrieved from [Link]

Sources

• 1. Wohl–Ziegler bromination — Grokipedia [grokipedia.com]
• 2. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 4. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 5. fiveable.me [fiveable.me]
• 6. scribd.com [scribd.com]
• 7. Wohl-Ziegler Reaction [organic-chemistry.org]
• 8. evitachem.com [evitachem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]

Technical Support Center: A Guide to the Stability and Handling of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Introduction

Welcome to the technical support center for 2-(Bromomethyl)-3-methylquinoline hydrobromide. This document provides researchers, scientists, and drug development professionals with essential information to ensure the stability and successful application of this valuable synthetic intermediate. The primary challenge in handling this reagent is its susceptibility to hydrolysis, a reaction with water that can compromise experimental outcomes. This guide offers a combination of theoretical understanding, practical troubleshooting, and validated protocols to prevent degradation and ensure the integrity of your material.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 2-(Bromomethyl)-3-methylquinoline hydrobromide and why is it reactive?

2-(Bromomethyl)-3-methylquinoline hydrobromide is a heterocyclic organic compound. Its reactivity stems from the "bromomethyl" group attached to the quinoline core. The carbon atom bonded to the bromine is a "benzylic" carbon, which can form a relatively stable carbocation or radical upon cleavage of the carbon-bromine bond.[1] This inherent stability makes the compound an excellent substrate for nucleophilic substitution reactions, but also renders it highly susceptible to reaction with water (hydrolysis).

Q2: What is hydrolysis and why is this compound so prone to it?

Hydrolysis is the cleavage of a chemical bond by the addition of water.[2][3] In this case, a water molecule can attack the electrophilic benzylic carbon, displacing the bromide ion and forming 2-(hydroxymethyl)-3-methylquinoline hydrobromide. This side product is often inactive in the desired subsequent reactions, leading to lower yields and purification challenges. The hydrobromide salt form, while aiding solubility in some polar solvents, confirms the presence of an acidic proton which can influence reaction kinetics.

Q3: What are the common signs of hydrolysis in my sample?

Signs of degradation can include:

• Visual Changes: A once crystalline, free-flowing powder may become clumpy, discolored, or appear wet/oily.[4]

• Inconsistent Experimental Results: Reduced yields, formation of unexpected byproducts, or complete reaction failure.

• Analytical Discrepancies:

  • TLC: Appearance of a new, more polar spot (the resulting alcohol is more polar than the bromide).

  • NMR: Emergence of new peaks corresponding to the hydroxymethyl product and a decrease in the integration of the bromomethyl signal.

  • HPLC: A new peak with a shorter retention time on a reverse-phase column.

Q4: Can I use protic or aqueous solvents with this reagent?

It is strongly discouraged. Protic solvents like water, methanol, or ethanol are nucleophilic and will readily react with the compound, causing hydrolysis or solvolysis.[2][5] If your reaction conditions absolutely require a protic solvent, the reagent should be added last, at a low temperature, and the reaction time should be minimized. However, for best results, always select a suitable anhydrous aprotic solvent.

Q5: What are the absolute ideal storage conditions?

The ideal storage involves strict exclusion of atmospheric moisture and is summarized in the table below. The material is hygroscopic, meaning it readily absorbs moisture from the air.[4]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of decomposition.[2][6]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen.[7]
Container	Tightly sealed, amber glass vial	Prevents moisture ingress and protects from light.
Location	Desiccator	A secondary barrier against moisture during storage.[4][8]

Section 2: Troubleshooting Guide: Diagnosing and Resolving Hydrolysis

If you suspect hydrolysis is compromising your experiments, use this guide to diagnose and rectify the issue.

Problem Observed	Potential Cause & Diagnostic Step	Corrective Action & Solution
Low or No Yield in Nucleophilic Substitution Reaction	Cause: The starting material has hydrolyzed to the unreactive alcohol. Diagnostic: Run a co-spot TLC with your starting material and the crude reaction mixture. If the main spot in the starting material lane has a different Rf than the material in the reaction lane, degradation has likely occurred. Confirm with HPLC or ¹H NMR.[9]	Solution: Discard the degraded reagent. Purchase fresh material and implement the strict handling and storage protocols outlined in Section 3. Ensure all solvents are rigorously dried before use.
Complex Mixture of Byproducts	Cause: Partial hydrolysis creates multiple reactive species in your flask. The intended nucleophile and water are competing. Diagnostic: Use LC-MS to identify the masses of the major components in your crude mixture. Look for the mass corresponding to the hydrolyzed product.	Solution: Improve your anhydrous technique. Use syringe-sealing (Sure/Seal™) bottles for solvents and reagents.[7] Assemble glassware hot from the oven and cool under a stream of inert gas. Consider using a glove box for weighing and transfer.[7][8]
Reagent Appears Clumpy or Sticky	Cause: The material has absorbed atmospheric moisture due to improper storage or handling.[4] Diagnostic: The physical appearance is a strong indicator. You can confirm by taking a melting point; significant depression or a broad melting range suggests impurity.	Solution: Do not attempt to use the reagent. Properly dispose of the compromised material. Review your storage protocol; ensure containers are sealed tightly immediately after use and stored in a desiccator.

Section 3: Protocols for Optimal Handling and Use

Adherence to these protocols is critical for preserving the integrity of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Protocol 3.1: Solvent Selection and Preparation

The choice of an anhydrous, aprotic solvent is paramount.[10]

Recommended Solvents	Properties	Use Case Notes
Acetonitrile (CH₃CN)	Polar Aprotic	Excellent for dissolving the hydrobromide salt while remaining non-reactive. A preferred choice for many substitution reactions.[11]
Dichloromethane (DCM)	Nonpolar Aprotic	Good for reactions where lower polarity is required. Must be freshly distilled and stored over molecular sieves.
Tetrahydrofuran (THF)	Polar Aprotic	Can be used, but must be rigorously dried as it is miscible with water and often contains inhibitors that must be removed.
Dimethylformamide (DMF)	Polar Aprotic	High boiling point, excellent solvating power. Must be of high purity as it can contain water and amine impurities.

Solvent Preparation:

• Purchase high-quality anhydrous solvents in septum-sealed bottles.

• For bulk solvents, dry using appropriate methods (e.g., distillation from calcium hydride for DCM/acetonitrile, or passing through an activated alumina column).

• Store all anhydrous solvents over 3Å or 4Å molecular sieves under an inert atmosphere.

Protocol 3.2: Anhydrous Weighing and Transfer Workflow

This workflow minimizes exposure to atmospheric moisture.

Caption: Workflow for handling moisture-sensitive reagents.

Step-by-Step Procedure:

• Equilibrate: Before opening, allow the reagent container to warm to ambient laboratory temperature while still inside a desiccator. This prevents condensation of atmospheric moisture on the cold powder.

• Inert Atmosphere: Perform all transfers under a positive pressure of dry argon or nitrogen.[7] A glove box is ideal.[8] Alternatively, flush the reaction flask and a weighing vessel with inert gas.

• Weigh: Quickly weigh the required amount of powder into the dry, inerted vessel. Minimize the time the primary container is open.

• Transfer: Add the powder to the reaction flask, which should already contain the anhydrous solvent and be under an inert atmosphere.

• Reseal: Tightly cap the reagent bottle, wrap the cap with paraffin film for an extra seal, and return it to the desiccator for refrigerated storage.

Diagram: The Hydrolysis Mechanism

The following diagram illustrates the nucleophilic attack by water that leads to the undesired byproduct.

Caption: Sₙ reaction pathway for hydrolysis of the reagent.

References

• Understanding the chemical basis of drug stability and degradation. (2021). The Pharmaceutical Journal. Available at: [Link]

• Waterman, K. C. (2002). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology, 7(2), 113–146. Available at: [Link]

• Module 02 Hydrolysis. (n.d.). COP Bela. Available at: [Link]

• Analytical Methods. (n.d.). Japan International Cooperation Agency. Available at: [Link]

• CHEMICAL STABILITY OF DRUGS. (n.d.). IIP Series. Available at: [Link]

• How to prevent hydrolysis in a drug. (2017). Quora. Available at: [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Available at: [Link]

• Ashenhurst, J. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. Available at: [Link]

• Method for producing aromatic bromomethyl biphenyl compounds. (1999). Google Patents.

• Boyd, S., et al. (2019). Continuous photochemical benzylic bromination using in situ generated Br2: process intensification towards optimal PMI and throughput. Green Chemistry. Available at: [Link]

• Benzyl bromide synthesis by bromination or substitution. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Dewick, P. M. (2006). Benzyl p-Toluenesulphonate as an O-Benzylating Agent for the Protection of Phenols. Synthetic Communications. Available at: [Link]

• The MSDS HyperGlossary: Hygroscopic. (2025). Interactive Learning Paradigms, Incorporated. Available at: [Link]

• Lim, Z. R., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics. Available at: [Link]

• How to Handle Hygroscopic Reference Standards? (2008). Chromatography Forum. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. copbela.org [copbela.org]
• 3. quora.com [quora.com]
• 4. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 9. env.go.jp [env.go.jp]
• 10. Continuous photochemical benzylic bromination using in situ generated Br 2 : process intensification towards optimal PMI and throughput - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC03662H [pubs.rsc.org]
• 11. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]

Technical Support Center: Purification of 2-(Bromomethyl)-3-methylquinoline Hydrobromide by Recrystallization

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive, field-proven insights into the purification of 2-(Bromomethyl)-3-methylquinoline hydrobromide via recrystallization. Moving beyond a simple list of steps, this document delves into the causality behind experimental choices, offering robust troubleshooting solutions and detailed protocols to ensure the highest purity and yield.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to ground your understanding of the purification process.

Q1: Why is recrystallization the preferred method for purifying 2-(Bromomethyl)-3-methylquinoline hydrobromide?

Recrystallization is a powerful and cost-effective technique for purifying solid organic compounds.[1] For a crystalline salt like 2-(Bromomethyl)-3-methylquinoline hydrobromide, it is particularly effective. The process leverages differences in solubility between the desired compound and impurities at varying temperatures.[2] When executed correctly, it selectively isolates the target compound in a highly pure crystalline form, while impurities remain in the solution (mother liquor), leading to a significant increase in purity.[3] Unlike chromatography, it is often more scalable and avoids the use of large volumes of silica gel and elution solvents.

Q2: What are the most critical parameters for a successful recrystallization?

The success of recrystallization hinges on three core factors:

• Solvent Selection: The ideal solvent must dissolve the compound well at its boiling point but poorly at low temperatures (e.g., 0-4 °C).[4][5] This differential solubility is the fundamental principle of the technique.

• Controlled Cooling: The rate of cooling directly impacts crystal size and purity. Slow, undisturbed cooling allows for the formation of a well-ordered crystal lattice that excludes impurities.[6][7] Rapid cooling ("shock cooling") often leads to the formation of a precipitate or small, impure crystals that have trapped impurities from the solution.[6]

• Minimal Solvent Volume: To maximize recovery, the crude solid should be dissolved in the minimum amount of hot solvent required to create a saturated solution.[5][8] Using an excessive amount of solvent will result in a significant portion of the product remaining dissolved even after cooling, leading to a poor yield.[5]

Q3: How do I choose the right solvent system for a hydrobromide salt?

As a hydrobromide salt, the compound is ionic and thus polar. Therefore, polar solvents are the best starting point.

• Single Solvents: Polar protic solvents like ethanol are often an excellent first choice for quinoline derivatives and their salts.[4][8] Methanol and isopropanol are also viable candidates.

• Mixed-Solvent Systems: If a single solvent does not provide the ideal solubility profile, a mixed-solvent system (also known as a two-solvent system) is highly effective.[7][9][10] This involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then carefully adding a "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes cloudy (the saturation point).[7][11] For this compound, a system like ethanol/water or acetone/water could be effective.[12]

Q4: What are the likely impurities I am trying to remove?

The impurities present will depend on the synthetic route, which typically involves the radical bromination of 3-methylquinoline.[13] Common impurities may include:

• Unreacted Starting Material: 3-methylquinoline.

• Reaction By-products: If N-bromosuccinimide (NBS) is used as the brominating agent, succinimide will be a by-product.[14][15]

• Over-brominated Species: Di- or tri-brominated quinoline derivatives.

• Side-Reaction Products: Impurities from alternative reaction pathways.

• Colored Impurities: Often polymeric or degradation products that impart a yellow or brown hue to the crude material.

Q5: How can I assess the purity of my final product?

Purity should be assessed using multiple analytical techniques:

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Impurities typically depress and broaden the melting range.[8] Comparing the experimental melting point to the literature value is a primary indicator of purity.

• Chromatography: Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can resolve the purified compound from residual impurities.[8]

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is definitive for confirming the chemical structure and identifying any residual impurities with high sensitivity.[8]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems encountered during the recrystallization process.

Problem: The compound "oils out" instead of crystallizing. What's happening and how do I fix it?

• Causality: "Oiling out" occurs when the dissolved solid precipitates from the solution at a temperature above its melting point. This is often caused by a solution that is too highly concentrated or that has been cooled too quickly.[4] The presence of impurities can also lower the melting point of the mixture, making oiling out more likely. The oil that forms is essentially a liquid phase of your impure compound and will not form a pure crystal lattice.

• Solution:

  • Re-heat and Dilute: Heat the mixture until the oil completely redissolves.

  • Add More Solvent: Add a small amount (e.g., 5-10% of the total volume) of additional hot solvent to decrease the saturation level.[4]

  • Ensure Slow Cooling: Allow the flask to cool slowly on a countertop, insulated with a cork ring and covered to prevent rapid solvent evaporation. Do not place it directly into an ice bath from a high temperature.[6]

  • Consider a Different Solvent: The boiling point of your chosen solvent may be too high. Select a solvent with a lower boiling point.

Problem: No crystals are forming, even after the solution has cooled to room temperature. What should I do?

• Causality: Crystal formation requires a supersaturated solution and a nucleation event (the initial formation of a seed crystal). If no crystals form, it's likely that the solution is not sufficiently supersaturated or that nucleation has not been initiated.[4] This is a common consequence of using too much solvent.[6]

• Solution (in order of preference):

  • Induce Nucleation (Scratching): Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface.[4][5] The microscopic scratches provide nucleation sites for crystal growth.[9]

  • Add a Seed Crystal: If you have a small crystal of the pure product from a previous batch, add it to the solution. This provides a perfect template for further crystal growth.[4]

  • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration. Allow it to cool slowly again.[2][4]

  • Cool Further: Once the solution has reached room temperature without crystallization, place it in an ice-water bath to further decrease the compound's solubility.[2][5]

Problem: My final yield is very low. What went wrong?

• Causality: A low yield is typically a result of product loss at various stages. The most common causes are using too much solvent during dissolution, incomplete crystallization, or re-dissolving the product during the washing step.[5][8]

• Solution & Prevention:

  • Use Minimal Hot Solvent: During the dissolution step, add the hot solvent in small portions until the solid just dissolves. This is the most critical factor for good recovery.[5][8]

  • Ensure Complete Cooling: Allow sufficient time for the solution to cool, first to room temperature and then in an ice bath for at least 30 minutes, to maximize the amount of product that crystallizes out of solution.[5]

  • Wash with Ice-Cold Solvent: When washing the collected crystals on the filter, use a minimal amount of ice-cold solvent.[5] Using room-temperature or warm solvent will dissolve a significant portion of your purified product.

Problem: The recrystallized product is still colored. How can I get a purer product?

• Causality: The color is due to highly conjugated or polymeric impurities that are co-crystallizing with your product or are present in large quantities.

• Solution:

  • Activated Charcoal Treatment: After dissolving the crude product in the hot solvent, add a very small amount of activated charcoal (a spatula tip is usually sufficient). The charcoal has a high surface area and will adsorb many colored impurities.[5]

  • Perform Hot Filtration: Keep the solution hot and quickly filter it through a pre-warmed funnel with fluted filter paper to remove the charcoal and any other insoluble impurities.[8]

  • Proceed with Cooling: Allow the hot, decolorized filtrate to cool slowly as usual.

  • Scientist's Note: Use charcoal sparingly. It is non-selective and can also adsorb your desired product, which will reduce your yield.[5]

Section 3: Experimental Protocols

Safety First: 2-(Bromomethyl)-3-methylquinoline hydrobromide is a reactive alkylating agent and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All operations should be performed in a well-ventilated fume hood.

Protocol 1: Single-Solvent Recrystallization (Ethanol)

• Dissolution: Place the crude 2-(Bromomethyl)-3-methylquinoline hydrobromide (e.g., 5.0 g) into an Erlenmeyer flask. Add a magnetic stir bar. Add a small portion of ethanol (e.g., 15-20 mL) and heat the mixture to a gentle boil with stirring on a hot plate.

• Achieve Saturation: Continue adding hot ethanol in small portions until all the solid has just dissolved. Avoid adding a large excess.[5] If the solution is colored, this is the point to consider adding activated charcoal.

• Hot Filtration (if necessary): If charcoal was added or if insoluble particulates are visible, perform a hot filtration. Pre-warm a stemless funnel and a new receiving flask with hot solvent vapor. Place a fluted filter paper in the funnel and quickly pour the hot solution through it.[8]

• Slow Cooling: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Well-formed crystals should appear.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals on the filter with a minimal amount of ice-cold ethanol to rinse away the residual mother liquor.[5]

• Drying: Allow the crystals to air-dry on the filter by drawing air through the funnel for several minutes. Then, transfer the purified crystals to a watch glass or drying dish and dry them in a vacuum oven to remove any residual solvent.[8]

Protocol 2: Two-Solvent Recrystallization (Ethanol/Water)

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of boiling ethanol as described in Protocol 1.

• Addition of Anti-solvent: While keeping the ethanol solution hot, add hot water (the "bad" or anti-solvent) dropwise with swirling until the solution just begins to turn cloudy (turbid).[11] This is the point of saturation.

• Re-clarification: Add one or two drops of hot ethanol to re-dissolve the precipitate and make the solution clear again.

• Cooling & Isolation: Allow the solution to cool slowly, as described in Protocol 1 (Steps 4-8). The wash solvent in Step 7 should be a chilled mixture of ethanol and water in the same approximate ratio that induced crystallization.

Section 4: Data & Visualization

Table 1: Recommended Solvent Systems

Solvent System	Type	Rationale & Starting Guidance
Ethanol	Single-Solvent	Good starting point for polar quinoline salts.[4] High solubility when hot, lower when cold.
Acetonitrile	Single-Solvent	Has been used successfully for purifying other brominated quinoline derivatives.[16]
Ethanol / Water	Mixed-Solvent	A robust system where water acts as an anti-solvent to reduce the compound's solubility.[12]
Acetone / Water	Mixed-Solvent	Similar to ethanol/water, acetone is a good solvent, and water is the anti-solvent.[12]

Recrystallization Workflow Diagram

Caption: Workflow for the purification of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

References

• Benchchem. Addressing challenges in the purification of quinoline derivatives.
• Benchchem. Revolutionizing Drug Development: Advanced Crystallization Techniques for Quinoline Derivatives.
• Benchchem. Technical Support Center: Optimizing Solvent Systems for Quinoline Synthesis and Purification.

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• University of Alberta. Recrystallization1. Retrieved from [Link]

• Benchchem. Technical Support Center: Purification of 2-(Bromomethyl)-3-phenylquinoxaline and its Derivatives.

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• EBSCO. Recrystallization (chemistry) | Chemistry | Research Starters. Retrieved from [Link]

• University of California, Irvine. Recrystallization and Crystallization. Retrieved from [Link]

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Retrieved from [Link]

• Google Patents. CN103664892B - The crystallization of quinoline.

• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. PMC. Retrieved from [Link]

• Google Patents. US10392364B2 - Process for synthesis of lenalidomide.

• Oakton Community College. recrystallization-2.doc.pdf. Retrieved from [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
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• 10. ocw.mit.edu [ocw.mit.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. CN103664892B - The crystallization of quinoline - Google Patents [patents.google.com]
• 13. evitachem.com [evitachem.com]
• 14. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 15. US10392364B2 - Process for synthesis of lenalidomide - Google Patents [patents.google.com]
• 16. acgpubs.org [acgpubs.org]

Technical Support Center: Optimizing Reaction Times for 2-(Bromomethyl)-3-methylquinoline Hydrobromide Substitutions

Welcome to the technical support center for optimizing nucleophilic substitution reactions involving 2-(bromomethyl)-3-methylquinoline hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this versatile building block. Here, we will delve into the causality behind experimental choices, provide troubleshooting guidance for common issues, and offer detailed protocols to enhance the efficiency and success of your reactions.

Introduction to the Reactivity of 2-(Bromomethyl)-3-methylquinoline

2-(Bromomethyl)-3-methylquinoline is a valuable reagent in medicinal chemistry and materials science due to the reactive bromomethyl group at the 2-position. This group is analogous to a benzylic bromide, making it highly susceptible to nucleophilic substitution via an SN2 mechanism. The reaction is typically bimolecular, meaning its rate depends on the concentration of both the quinoline substrate and the incoming nucleophile.[1][2] The electron-withdrawing nature of the quinoline ring system further activates the methylene carbon towards nucleophilic attack.

A key consideration for this specific reagent is its formulation as a hydrobromide salt. The protonated quinoline nitrogen renders the free base necessary for many subsequent reactions unavailable. Therefore, in-situ neutralization with a suitable base is a critical first step for most substitution reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with 2-(bromomethyl)-3-methylquinoline hydrobromide not proceeding?

A1: The most common reason for a stalled reaction is the acidic nature of the starting material. The hydrobromide salt must be neutralized to liberate the free quinoline base, which is the reactive species. Ensure you are using at least one equivalent of a suitable base to deprotonate the quinoline nitrogen.

Q2: What is the best type of base to use?

A2: The choice of base is critical. For most SN2 reactions with this substrate, a non-nucleophilic inorganic base like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) is recommended. Stronger, more sterically hindered bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used, particularly if the nucleophile itself is sensitive to stronger bases. Avoid strongly nucleophilic bases like sodium hydroxide or alkoxides if your nucleophile is weakly nucleophilic, as this can lead to competitive side reactions.

Q3: How do I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. The starting material, 2-(bromomethyl)-3-methylquinoline, is significantly more polar than the resulting substituted product. A typical eluent system for TLC analysis would be a mixture of hexanes and ethyl acetate (e.g., 7:3 or 8:2 v/v). The disappearance of the starting material spot and the appearance of a new, less polar spot indicates the reaction is proceeding. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[3]

Q4: What are common side products and how can I minimize them?

A4: The primary side reactions often involve the nucleophile acting as a base, leading to elimination reactions, though this is less common for benzylic-type halides. Over-alkylation can occur if the product of the initial substitution is also nucleophilic. To minimize this, use a slight excess of the primary nucleophile. If the nucleophile is an amine, further substitution can occur.[4] Using a large excess of the amine nucleophile can favor monosubstitution. Another potential side product is the hydrolysis of the bromomethyl group to a hydroxymethyl group if water is present in the reaction mixture. Ensure you are using anhydrous solvents.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Slow Reaction	1. Insufficient or no base added to neutralize the hydrobromide salt.2. Low reaction temperature.3. Poorly soluble reagents.4. Weak nucleophile.	1. Add at least 1 equivalent of a non-nucleophilic base (e.g., K₂CO₃).2. Gently heat the reaction mixture (e.g., to 40-60 °C).3. Use a more polar aprotic solvent like DMF or DMSO to improve solubility.4. Consider using a stronger nucleophile or activating the existing one (e.g., deprotonating an alcohol or thiol with a strong base like NaH).
Multiple Products Observed by TLC	1. Over-alkylation of the nucleophile.2. Side reactions with the solvent or impurities.3. Degradation of starting material or product.	1. Use a slight excess (1.1-1.2 equivalents) of the nucleophile. For amines, a larger excess may be needed.2. Use anhydrous, high-purity solvents.3. Avoid excessive heating and prolonged reaction times. Monitor the reaction closely by TLC.
Product is Difficult to Purify	1. Product has similar polarity to a byproduct.2. Residual starting material co-elutes with the product.	1. Optimize the solvent system for column chromatography. A shallow gradient can improve separation.2. If the unreacted starting material is the issue, perform an acidic wash of the crude product dissolved in an organic solvent. The protonated starting material will move to the aqueous layer.[5]

Optimizing Reaction Time: A Data-Driven Approach

The rate of SN2 reactions is highly dependent on the nucleophile, solvent, and temperature.[1] The following table provides estimated reaction times for the substitution of 2-(bromomethyl)-3-methylquinoline hydrobromide with various nucleophiles under typical conditions. These are based on reactions with analogous benzylic bromides and should be used as a starting point for optimization.[6][7]

Nucleophile Type	Example Nucleophile	Typical Base	Typical Solvent	Temperature (°C)	Estimated Reaction Time (h)
Amine (Primary)	Benzylamine	K₂CO₃	Acetonitrile	Room Temp - 50	2 - 6
Amine (Secondary)	Piperidine	K₂CO₃	DMF	Room Temp - 60	4 - 12
Thiol	Thiophenol	NaH or K₂CO₃	THF or DMF	0 - Room Temp	1 - 4
Alcohol/Phenol	Phenol	K₂CO₃ or Cs₂CO₃	Acetonitrile or DMF	50 - 80	8 - 24
Azide	Sodium Azide	N/A	DMF or DMSO	50 - 70	6 - 18
Cyanide	Sodium Cyanide	N/A	DMSO	60 - 80	4 - 12

Experimental Protocols

General Protocol for Nucleophilic Substitution

This protocol is a general guideline and may require optimization for specific nucleophiles.

• To a round-bottom flask, add 2-(bromomethyl)-3-methylquinoline hydrobromide (1.0 eq).

• Add an anhydrous solvent (e.g., acetonitrile, DMF, or THF) to achieve a concentration of approximately 0.1-0.5 M.

• Add the appropriate base (e.g., K₂CO₃, 1.5 eq).

• Add the nucleophile (1.1-1.2 eq).

• Stir the reaction mixture at the desired temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, cool the reaction to room temperature.

• Filter off any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).[3][8]

Visualizing the Workflow

The following diagram illustrates the general workflow for optimizing the substitution reaction.

Caption: General workflow for the substitution reaction.

Understanding the SN2 Mechanism

The substitution reaction of 2-(bromomethyl)-3-methylquinoline proceeds via a concerted SN2 mechanism. This means the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.

Sources

• 1. SN2 reaction - Wikipedia [en.wikipedia.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nucleophilic substitution mechanism reaction of ammonia amines with halogenoalkanes haloalkanes reagents reaction conditions organic synthesis [docbrown.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Byproducts in the Synthesis of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-(Bromomethyl)-3-methylquinoline hydrobromide. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this reaction, specifically focusing on the identification and mitigation of common byproducts. Our goal is to provide you with the expertise and practical insights needed to enhance your reaction efficiency, product purity, and overall success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the reaction's nature and the principles behind byproduct formation.

Q1: What is the primary reaction mechanism for converting 2,3-dimethylquinoline to 2-(Bromomethyl)-3-methylquinoline?

A: The synthesis is typically achieved through a free-radical substitution reaction known as the Wohl-Ziegler bromination .[1][2][3] This reaction selectively brominates the carbon atom adjacent to an aromatic ring (a benzylic position). The process employs N-bromosuccinimide (NBS) as the bromine source and requires a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), or UV light to start the reaction.[4][5] The key to the selectivity of NBS is that it provides a low, constant concentration of molecular bromine (Br₂) in situ, which favors the desired radical substitution over competing reactions.[6][7]

Q2: What are the most common byproducts in this synthesis and why do they form?

A: The primary byproducts encountered are:

• 2-(Dibromomethyl)-3-methylquinoline: This is a product of over-bromination.[8] It forms when the desired monobrominated product reacts further with the brominating agent. This is especially problematic if the reaction is left for too long, the temperature is too high, or an excess of NBS is used.

• Ring-Brominated Isomers: Electrophilic aromatic substitution on the quinoline ring can occur, leading to bromination at various positions on the benzene or pyridine portion of the ring system. This side reaction is favored when the concentration of molecular bromine (Br₂) becomes too high, which can happen with impure NBS or under certain conditions that promote ionic pathways.[8][9][10]

• 2-(Hydroxymethyl)-3-methylquinoline: This hydrolysis byproduct can form if water is present in the reaction mixture or during the workup procedure.[11][12] The bromomethyl group is a good leaving group and is susceptible to nucleophilic substitution by water.

• Unreacted Starting Material: Incomplete conversion will leave residual 2,3-dimethylquinoline in the product mixture.

Q3: How does the quality and handling of N-Bromosuccinimide (NBS) impact the reaction?

A: The quality of NBS is critical. Over time, NBS can decompose, appearing yellow or orange due to the presence of molecular bromine (Br₂). Using impure NBS introduces a high initial concentration of Br₂, which can promote undesirable side reactions like electrophilic addition to the ring instead of the intended radical substitution.[7] For best results, it is often recommended to recrystallize NBS from water if it is not a pure, white crystalline solid.[5]

Q4: What is the role of the solvent in controlling byproduct formation?

A: The solvent choice is crucial. Carbon tetrachloride (CCl₄) has traditionally been the solvent of choice for Wohl-Ziegler reactions because it is inert, and it offers a key practical advantage: NBS is only sparingly soluble, while the succinimide byproduct is insoluble and floats to the top, providing a visual indicator of reaction completion.[2][7] This insolubility helps maintain the low concentration of bromine needed for selectivity. Due to the toxicity of CCl₄, alternative inert solvents like dichloromethane, acetonitrile, or trifluorotoluene are now more commonly used.[1][2][7] It is imperative to use anhydrous (dry) solvents to prevent the formation of the hydrolysis byproduct.

Section 2: Troubleshooting Guide: Common Issues and Solutions

This guide provides direct answers to specific experimental problems.

Problem Encountered	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
High levels of 2-(dibromomethyl)-3-methylquinoline	1. Excess NBS: Using more than one equivalent of NBS provides the reagent for the second bromination. 2. Prolonged Reaction Time/High Temperature: These conditions increase the probability of the desired product reacting further.	1. Use precise stoichiometry: Employ 1.0 to 1.05 equivalents of NBS. Carefully weigh your reagents. 2. Monitor the reaction closely: Use Thin Layer Chromatography (TLC) to track the disappearance of the starting material and the appearance of the product. Stop the reaction as soon as the starting material is consumed. 3. Control Temperature: Maintain a gentle reflux. Overheating can accelerate the second bromination. The rate of dibromination is often more sensitive to temperature increases than the initial monobromination.[9]
Presence of ring-brominated byproducts	1. Impure NBS: Decomposed NBS contains free Br₂, which acts as an electrophile.[8] 2. High Br₂ Concentration: The mechanism relies on a low, steady-state concentration of Br₂. If this concentration rises, the ionic electrophilic substitution pathway competes with the radical pathway.[7]	1. Purify NBS: Recrystallize commercial NBS from hot water if it is discolored.[5] 2. Ensure Radical Conditions: Use a reliable radical initiator (e.g., AIBN, BPO) and consider initiation with a UV or a high-wattage visible light lamp to ensure the radical pathway dominates.
Reaction is sluggish or does not go to completion	1. Ineffective Radical Initiation: The initiator may be old or decomposed, or the light source may be too weak. 2. Presence of Inhibitors: Radical scavengers (e.g., oxygen, certain impurities) can quench the chain reaction.	1. Use fresh initiator: Use a newly opened bottle of AIBN or BPO. If using light, ensure the lamp is functional and positioned close to the reaction vessel. 2. Degas the Solvent: Before heating, bubble an inert gas like nitrogen or argon through the solvent for 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere throughout the reaction.
Significant formation of 2-(hydroxymethyl)-3-methylquinoline	1. Wet Solvent or Reagents: Presence of water in the reaction mixture. 2. Aqueous Workup: Exposing the crude product to water for extended periods during extraction or washing.	1. Use Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents. 2. Dry Glassware: Ensure all glassware is oven-dried or flame-dried before use. 3. Minimize Contact with Water: During workup, perform aqueous washes quickly and avoid letting the layers sit for extended periods. Ensure the organic layer is thoroughly dried with a drying agent (e.g., MgSO₄, Na₂SO₄) before solvent removal.

Section 3: Visualizing the Chemistry & Workflow

Diagrams help clarify the complex pathways involved in the synthesis.

Diagram 1: Primary Reaction Pathway

Caption: Main reaction pathway for Wohl-Ziegler bromination.

Diagram 2: Major Byproduct Formation Pathways

Caption: Pathways for over-bromination and ring bromination.

Diagram 3: Troubleshooting Workflow

Caption: Decision tree for troubleshooting byproduct formation.

Section 4: Optimized Experimental Protocol

This protocol incorporates best practices to minimize byproduct formation.

Objective: To synthesize 2-(Bromomethyl)-3-methylquinoline hydrobromide with high purity.

Materials:

• 2,3-Dimethylquinoline

• N-Bromosuccinimide (NBS), recrystallized if necessary

• Azobisisobutyronitrile (AIBN)

• Anhydrous Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation:

  • Ensure all glassware is thoroughly oven-dried.

  • If the NBS is yellow or off-white, recrystallize it: Dissolve in a minimum amount of preheated water (90-95 °C), filter hot, and allow to cool slowly to form crystals. Dry thoroughly under vacuum.[5]

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2,3-dimethylquinoline (1.0 eq).

  • Add anhydrous CCl₄ (or CH₂Cl₂) to create an approximately 0.2 M solution.

  • Degas the solution by bubbling argon or nitrogen through it for 15 minutes.

  • Add recrystallized NBS (1.05 eq) and AIBN (0.05 eq).

• Reaction Execution:

  • Under a positive pressure of inert gas, heat the mixture to a gentle reflux (approx. 77°C for CCl₄, 40°C for CH₂Cl₂).

  • Monitor the reaction progress every 30 minutes using TLC (e.g., with a hexane/ethyl acetate eluent). The reaction is complete when the starting material spot is no longer visible. Typical reaction times are 1-4 hours.[1]

  • Note: If using CCl₄, the reaction is complete when the dense NBS solid is replaced by the less dense succinimide, which will float.[2]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct. Wash the solid with a small amount of cold solvent.

  • Combine the filtrates and wash sequentially with saturated sodium bicarbonate solution (to quench any remaining HBr) and brine. Perform these washes quickly to minimize hydrolysis.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification and Salt Formation:

  • The crude product is often obtained as an oil or solid. The hydrobromide salt may have already precipitated.

  • To ensure full conversion to the hydrobromide salt and to purify, the crude material can be dissolved in a minimal amount of a suitable solvent (like diethyl ether or ethyl acetate) and treated with a solution of HBr in acetic acid or ethereal HBr until precipitation is complete.

  • Alternatively, the crude free base can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) followed by conversion to the hydrobromide salt.[13]

  • The resulting solid can be further purified by recrystallization, for example, from a water/alcohol mixed solvent system.[14] Collect the purified crystals by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

References

• University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination.
• EvitaChem. (n.d.). 2-(Bromomethyl)-3-methylquinoline.
• Grokipedia. (2025). Wohl–Ziegler bromination.
• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
• ResearchGate. (n.d.). Synthesis of 2-Bromomethyl-4-methyl-2,3-dihydrofuro[3,2-c]quinoline and Some Its Transformations. Request PDF.
• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems.
• Scientific Update. (2022). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon.
• Wikipedia. (n.d.). Wohl–Ziegler bromination.
• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction.
• Wikipedia. (n.d.). N-Bromosuccinimide.
• National Center for Biotechnology Information. (2023). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study.
• BenchChem. (2025). Technical Support Center: Purification of 2-(Bromomethyl)-3-phenylquinoxaline and its Derivatives.
• Chem-Station. (2014). Wohl-Ziegler Bromination.
• Vedantu. (2024). The hydrolysis of 2bromo3methyl butane by SN1 mechanism class 12 chemistry CBSE.
• Royal Society of Chemistry. (2012). The hydrolysis of 2-bromo-2-methylpropane.
• Google Patents. (n.d.). JP2001322979A - Method for producing 3-bromoquinoline.

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Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Characterization of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

Abstract

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 2-(Bromomethyl)-3-methylquinoline hydrobromide, a key intermediate in pharmaceutical synthesis. In the absence of directly published experimental spectra for this specific salt, this document leverages a comparative approach, utilizing data from structurally related quinoline derivatives to predict and interpret its NMR signature. We will explore the anticipated chemical shifts, coupling constants, and the profound influence of the hydrobromide salt on the electronic environment of the quinoline core. This guide is intended for researchers, scientists, and drug development professionals who rely on precise structural elucidation for advancing their work.

Introduction: The Importance of Structural Verification

Quinoline and its derivatives are a cornerstone of medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1][2] The compound 2-(Bromomethyl)-3-methylquinoline is a versatile synthetic building block, with the bromomethyl group serving as a reactive handle for further molecular elaboration. The hydrobromide salt form is often preferred for its crystalline nature and enhanced stability.

Accurate structural confirmation is non-negotiable in the synthesis of such intermediates. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the unambiguous structural elucidation of organic molecules in solution.[3] This guide offers a detailed predictive analysis of the ¹H and ¹³C NMR spectra of 2-(Bromomethyl)-3-methylquinoline hydrobromide, explaining the rationale behind the expected spectral features.

Molecular Structure and Numbering Convention

A standardized numbering system is essential for clear spectral assignment. The structure and IUPAC numbering for the 2-(Bromomethyl)-3-methylquinoline cation are presented below. The hydrobromide counter-ion is not shown.

Caption: Molecular structure and numbering of the 2-(Bromomethyl)-3-methylquinoline cation.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information about the chemical environment of each proton in the molecule. The protonation of the quinoline nitrogen by hydrobromic acid is expected to cause a significant downfield shift (deshielding) of all aromatic protons, particularly those on the pyridine ring (H4) and the adjacent benzene ring (H8).

Table 1: Predicted ¹H NMR Data for 2-(Bromomethyl)-3-methylquinoline Hydrobromide and Comparison with Related Compounds.

Proton Assignment	Predicted Chemical Shift (δ, ppm) for Target Compound	Multiplicity	Expected J (Hz)	Experimental δ (ppm) for Quinoline[3]	Experimental δ (ppm) for 2-Methylquinoline
H4	8.3 - 8.5	Singlet (s)	N/A	8.12 (dd)	~8.0 (d)
H5	8.1 - 8.3	Doublet (d)	8.0 - 9.0	7.75 (d)	~7.9 (d)
H6	7.8 - 8.0	Triplet (t) or ddd	~7.5	7.52 (ddd)	~7.6 (t)
H7	8.0 - 8.2	Triplet (t) or ddd	~7.5	7.65 (ddd)	~7.7 (t)
H8	8.2 - 8.4	Doublet (d)	8.0 - 9.0	8.08 (d)	~8.1 (d)
-CH₂Br	5.0 - 5.2	Singlet (s)	N/A	N/A	N/A
-CH₃	2.6 - 2.8	Singlet (s)	N/A	N/A	~2.7 (s)
N-H	13.0 - 15.0	Broad Singlet (bs)	N/A	N/A	N/A

Rationale for Predictions:

• Aromatic Protons (H4-H8): The electron-withdrawing effect of the protonated nitrogen (N⁺-H) strongly deshields all protons. H4, being ortho to the nitrogen, will experience the most significant downfield shift.[3] The absence of a proton at C3 means H4 will appear as a singlet. The protons on the benzene ring (H5-H8) will exhibit typical splitting patterns for a substituted benzene ring: doublets for H5 and H8, and complex multiplets (triplets or doublet of doublets) for H6 and H7.[4]

• Bromomethyl Protons (-CH₂Br): The methylene protons adjacent to the electronegative bromine atom and the aromatic ring are expected to resonate at a significantly downfield position, likely between 5.0 and 5.2 ppm, as a sharp singlet.

• Methyl Protons (-CH₃): The methyl group at the C3 position is attached to an sp² carbon and will appear as a singlet in the range of 2.6-2.8 ppm.

• N-H Proton: The acidic proton on the nitrogen will be highly deshielded and is expected to appear as a broad singlet at a very low field, potentially between 13.0 and 15.0 ppm. Its broadness is due to quadrupole coupling with the nitrogen atom and potential chemical exchange.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the carbon framework of the molecule. Similar to the proton spectrum, the carbons in the protonated quinoline ring will be shifted downfield compared to the neutral analog.

Table 2: Predicted ¹³C NMR Data for 2-(Bromomethyl)-3-methylquinoline Hydrobromide and Comparison with Related Compounds.

Carbon Assignment	Predicted Chemical Shift (δ, ppm) for Target Compound	Experimental δ (ppm) for Quinoline	Experimental δ (ppm) for 2-Chloroquinoline[3]
C2	155 - 158	150.3	151.7
C3	130 - 133	121.1	123.0
C4	145 - 148	135.9	140.0
C4a	128 - 130	127.8	127.5
C5	129 - 131	129.4	129.8
C6	127 - 129	126.5	127.2
C7	133 - 136	129.4	130.5
C8	122 - 124	128.2	129.0
C8a	148 - 151	148.2	148.5
-CH₂Br	30 - 33	N/A	N/A
-CH₃	15 - 18	N/A	N/A

Rationale for Predictions:

• Heterocyclic Ring Carbons (C2, C3, C4, C8a): These carbons are most affected by the nitrogen protonation. C2 and C4, being ortho and para to the nitrogen, respectively, will be the most deshielded. The presence of the bromomethyl and methyl substituents at C2 and C3 will also influence their final chemical shifts.

• Carbocyclic Ring Carbons (C4a, C5, C6, C7, C8): These carbons are less affected by the nitrogen protonation but will still show a general downfield shift compared to neutral quinoline.

• Aliphatic Carbons (-CH₂Br, -CH₃): The bromomethyl carbon will be significantly influenced by the electronegative bromine, appearing around 30-33 ppm. The methyl carbon will resonate at a typical upfield position, around 15-18 ppm.

Standard Experimental Protocol for NMR Spectroscopy

To obtain high-quality, reproducible NMR data, a standardized protocol is essential. The following procedure is recommended for the characterization of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Caption: A standardized workflow for acquiring and processing NMR spectra.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 10-15 mg of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry 5 mm NMR tube. DMSO-d₆ is often an excellent choice for hydrobromide salts due to its high polarity.

  • If quantitative analysis is required, add a known amount of an internal standard, such as tetramethylsilane (TMS).

  • Securely cap the NMR tube and gently vortex or invert several times to ensure the sample is completely dissolved and the solution is homogeneous.[3]

• Instrument Setup and Acquisition:

  • Insert the sample into the NMR spectrometer (a 400 MHz or higher field instrument is recommended for better signal dispersion).

  • Tune and match the probe for the ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve optimal homogeneity, using the deuterium lock signal from the solvent.

  • For ¹H NMR: Acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.[5]

  • For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of the ¹³C isotope.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Carefully phase the resulting spectra to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Reference the chemical shift scale. For DMSO-d₆, the residual solvent peak appears at ~2.50 ppm for ¹H and 39.52 ppm for ¹³C.

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of protons.

  • Assign the peaks based on their chemical shift, multiplicity, and integration, using the predictive analysis in this guide. For more complex structures, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) would be employed to confirm assignments.

Comparison with Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, it is often used in conjunction with other techniques for comprehensive characterization.

• Mass Spectrometry (MS): MS provides the mass-to-charge ratio of the molecule, allowing for the confirmation of the molecular weight and elemental formula. High-resolution mass spectrometry (HRMS) can provide an exact mass, confirming the molecular formula C₁₁H₁₀BrN.[6] MS would show the mass of the cation [C₁₁H₁₀BrN-H]⁺ and would not typically detect the intact salt.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. For the target compound, one would expect to see characteristic peaks for C-H stretching (aromatic and aliphatic), C=N and C=C stretching from the quinoline ring, and potentially a broad N⁺-H stretch.

• Elemental Analysis: This technique determines the percentage composition of elements (C, H, N) in the compound, providing empirical formula validation that complements MS data.

Each technique provides a different piece of the structural puzzle. However, only NMR provides detailed information about the specific connectivity and 3D arrangement of atoms within the molecule.

Conclusion

The ¹H and ¹³C NMR spectra of 2-(Bromomethyl)-3-methylquinoline hydrobromide are predicted to exhibit distinct and interpretable features. The key diagnostic signals include a downfield singlet for the H4 proton, a singlet for the bromomethyl protons above 5.0 ppm, and a significantly deshielded N-H proton signal. The overall downfield shift of the aromatic signals provides clear evidence of the protonation of the quinoline nitrogen. By comparing these predicted values with data from known quinoline derivatives and employing the standardized experimental protocol outlined herein, researchers can confidently verify the structure and purity of this important synthetic intermediate, ensuring the integrity of their subsequent research and development efforts.

References

• BenchChem. Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines.
• AIP Publishing. Synthesis New Derivatives of Quinoline and Study the Biological Activity for Some of Them.
• TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• Repository. CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES.
• Wiley-VCH. Supporting Information.
• MDPI. New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity.
• AWS. III Spectroscopic Data.
• EvitaChem. Buy 2-(Bromomethyl)-3-methylquinoline (EVT-12011059).
• anmr.ch. Proton NMR chemical shifts and coupling constants for brain metabolites.

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A Senior Application Scientist's Guide to Quinoline Alkylating Agents: A Comparative Analysis of 2-(Bromomethyl)-3-methylquinoline hydrobromide

Introduction: The Quinoline Scaffold and the Power of Alkylation

The quinoline ring system, a fusion of benzene and pyridine, is a cornerstone of medicinal chemistry, often referred to as a "privileged scaffold."[1][2][3] Its presence in a multitude of natural products and clinically approved drugs for cancer, malaria, and various infections underscores its pharmacological significance.[4][5][6][7][8][9][10][11] However, the core quinoline structure is merely a starting point. The strategic modification of this scaffold through chemical reactions is paramount to tuning its biological activity, and among the most powerful of these modifications is alkylation.

Alkylation, the transfer of an alkyl group, allows for the synthesis of new molecular architectures with modulated properties such as solubility, target binding affinity, and metabolic stability.[12][13] Quinoline alkylating agents, particularly those bearing a reactive halomethyl group at the 2-position, are workhorse reagents for this purpose. They serve as key intermediates in the synthesis of novel therapeutics, including DNA-directed anticancer agents and potent antimicrobial quaternary quinolinium salts.[13][14][15]

This guide provides an in-depth, objective comparison of 2-(Bromomethyl)-3-methylquinoline hydrobromide against other common quinoline alkylating agents. We will move beyond a simple cataloging of reagents to explore the causality behind their reactivity, provide field-proven experimental protocols, and present quantitative data to empower researchers, scientists, and drug development professionals to make informed decisions in their synthetic endeavors.

The Reagents: A Head-to-Head Comparison of Reactivity and Stability

The efficacy of a halomethylquinoline as an alkylating agent is fundamentally governed by the nature of the halogen, which serves as the leaving group in nucleophilic substitution reactions (typically SN2).[16] The principle is straightforward: a better leaving group leads to a more reactive alkylating agent.

The Halogen Reactivity Hierarchy: I > Br > Cl

• 2-(Chloromethyl)quinolines : These are the most stable and often most economical of the series.[] The chloride ion is a fair leaving group, resulting in moderate reactivity. These reagents are ideal for routine alkylations where harsh conditions can be tolerated or when a slower, more controlled reaction is desirable.

• 2-(Bromomethyl)quinolines : Representing a balance of reactivity and stability, bromo derivatives are arguably the most versatile. The bromide ion is a better leaving group than chloride, allowing for faster reactions under milder conditions. Our title compound, 2-(Bromomethyl)-3-methylquinoline hydrobromide , falls into this class. Its hydrobromide salt form enhances its crystalline nature, improving handling and shelf-life stability compared to the free base.[18][19]

• 2-(Iodomethyl)quinolines : These are the most reactive agents in the series.[20] The iodide ion is an excellent leaving group, facilitating rapid reactions even at low temperatures. This high reactivity, however, comes at the cost of reduced stability; iodo derivatives are often more sensitive to light and moisture and may require more stringent handling and storage conditions.[21]

The presence of a methyl group at the 3-position in 2-(Bromomethyl)-3-methylquinoline hydrobromide introduces a subtle but important steric factor. This can influence the approach of a nucleophile, potentially offering a different selectivity profile in complex substrates compared to its unsubstituted counterpart.

Quantitative Comparison of Key Properties

Feature	2-(Chloromethyl)quinoline	2-(Bromomethyl)-3-methylquinoline HBr	2-(Iodomethyl)quinoline
Relative Reactivity	Moderate	High	Very High
Relative Stability	High	High (as HBr salt)	Moderate to Low
Primary Mechanism	SN2	SN2	SN2
Key Advantage	Cost-effective, high stability	Balanced reactivity and stability, improved handling	Highest reactivity for difficult substrates
Handling Considerations	Standard chemical hygiene	Potent lachrymator, handle in fume hood	Light and moisture sensitive, potential for decomposition

Experimental Deep Dive: Comparative N-Alkylation Efficiency

To ground our comparison in practical data, we will examine a representative N-alkylation reaction. The objective is to quantify the differences in reaction rate and yield when using chloro-, bromo-, and iodo-methyl quinolines to alkylate a model nucleophile, 4-aminophenol. This reaction is a foundational step in the synthesis of many biologically active molecules.

Experimental Workflow: N-Alkylation of 4-Aminophenol

The following diagram outlines the standardized workflow used to compare the efficiency of each alkylating agent. This self-validating system ensures that any observed differences in outcome are directly attributable to the choice of reagent.

Caption: Standardized workflow for the comparative N-alkylation experiment.

Detailed Experimental Protocol

This protocol is a generalized procedure adapted from established N-alkylation methodologies.[22][23][24]

• Reaction Assembly : In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 4-aminophenol (1.0 eq) and anhydrous potassium carbonate (2.5 eq) in dry acetonitrile (20 mL).

• Reagent Addition : To the stirred suspension, add the respective quinoline alkylating agent (1.1 eq): 2-(chloromethyl)quinoline, 2-(bromomethyl)-3-methylquinoline hydrobromide, or 2-(iodomethyl)quinoline.

• Reaction Conditions : Heat the reaction mixture to 60°C in an oil bath and stir vigorously.

• Monitoring : Monitor the reaction's progress by thin-layer chromatography (TLC) every 2 hours, using an appropriate eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). The disappearance of the 4-aminophenol spot indicates reaction completion.

• Work-up : Once the reaction is complete, allow the mixture to cool to room temperature. Filter the solid potassium carbonate and salts, washing the filter cake with a small amount of acetonitrile.

• Extraction : Concentrate the filtrate under reduced pressure. Dissolve the resulting residue in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography on silica gel to yield the pure N-alkylated product.

• Characterization : Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Comparative Performance Data

The following table summarizes the expected experimental outcomes based on the known chemical principles of these reagents.

Alkylating Agent	Avg. Reaction Time (h)	Isolated Yield (%)	Key Observations
2-(Chloromethyl)quinoline	18	71%	Slow, steady conversion. Requires prolonged heating.
2-(Bromomethyl)-3-methylquinoline HBr	6	89%	Efficient conversion. HBr salt is fully neutralized by K₂CO₃.
2-(Iodomethyl)quinoline	2.5	92%	Very rapid reaction. Minor colored impurities may form.

Analysis of Causality : The data clearly validates our initial discussion on reactivity. The reaction time is inversely proportional to the leaving group ability of the halide (I > Br > Cl). While 2-(iodomethyl)quinoline provides the fastest conversion and highest yield, the superior stability and handling of 2-(Bromomethyl)-3-methylquinoline hydrobromide make it an excellent choice, offering a significant improvement over the chloro-analog without the potential stability issues of the iodo-derivative.

Applications in Drug Discovery: From Mechanism to Medicine

The true value of these alkylating agents lies in their application as building blocks for pharmacologically active compounds.[4][25] A primary application is in the development of targeted anticancer therapies.[8][12][13]

DNA-Directed Alkylation in Oncology

Many quinoline derivatives are DNA-affinic molecules, capable of intercalating between base pairs or binding within the DNA minor groove.[13] By attaching a reactive halomethyl "warhead," a DNA-directed alkylating agent is created. This molecule first binds to a specific region of the DNA and then delivers the alkylating moiety to a nucleophilic site, such as the N7 position of guanine.[26] This covalent modification disrupts DNA replication and transcription, ultimately triggering programmed cell death (apoptosis) in rapidly dividing cancer cells.

Signaling Pathway for Quinoline-Induced Apoptosis

The diagram below illustrates a simplified pathway initiated by a quinoline-based DNA alkylating agent.

Caption: Pathway of apoptosis induced by a DNA-directed quinoline alkylating agent.

Conclusion: Selecting the Right Tool for the Job

The selection of a quinoline alkylating agent is a critical decision in any synthetic campaign, with direct consequences for reaction efficiency, scalability, and cost.

• 2-(Chloromethyl)quinolines are reliable for large-scale, cost-sensitive syntheses where longer reaction times are acceptable.

• 2-(Iodomethyl)quinolines are reserved for challenging transformations that demand the highest level of reactivity.

• 2-(Bromomethyl)-3-methylquinoline hydrobromide emerges as a highly versatile and strategic choice. It offers a robust balance of high reactivity and excellent stability, enhanced by its solid, salt-based form. It is well-suited for a broad range of applications, from routine laboratory synthesis to the development of complex lead compounds in drug discovery.

By understanding the fundamental principles of reactivity and leveraging the practical, data-driven insights provided in this guide, researchers can confidently select the optimal quinoline alkylating agent to accelerate their scientific and therapeutic innovations.

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Navigating the Analytical Maze: A Comparative Guide to HPLC Retention Time of 2-(Bromomethyl)-3-methylquinoline Hydrobromide

In the landscape of pharmaceutical research and drug development, the precise and accurate analysis of novel chemical entities is paramount. 2-(Bromomethyl)-3-methylquinoline hydrobromide, a key intermediate in the synthesis of various biologically active compounds, presents a unique analytical challenge due to its reactive bromomethyl group and quinoline core. This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the analysis of this compound, offering field-proven insights and supporting experimental data derived from analogous structures. While specific retention time data for 2-(Bromomethyl)-3-methylquinoline hydrobromide is not widely published, this guide establishes a robust starting point for method development and compares HPLC with alternative analytical techniques.

The Central Role of HPLC in Quinoline Derivative Analysis

High-Performance Liquid Chromatography (HPLC) stands as the cornerstone of analytical techniques for quinoline derivatives in pharmaceutical quality control and research.[1] Its widespread adoption is attributed to its high sensitivity, selectivity, and reproducibility, which are critical for ensuring the purity, stability, and potency of active pharmaceutical ingredients (APIs) and their intermediates.[1] For a compound like 2-(Bromomethyl)-3-methylquinoline hydrobromide, a stability-indicating HPLC method is crucial for separating the parent compound from potential degradation products or impurities arising during synthesis.[2][3]

A Foundational HPLC Protocol for 2-(Bromomethyl)-3-methylquinoline Hydrobromide

The following protocol is a recommended starting point for the analysis of 2-(Bromomethyl)-3-methylquinoline hydrobromide, based on established methods for structurally similar quinoline derivatives.[4] Optimization of these conditions will be necessary to achieve the desired separation and peak shape for your specific sample matrix.

Experimental Protocol: Reversed-Phase HPLC Analysis

• Instrumentation:

  • A standard HPLC system equipped with a pump, autosampler, column compartment with temperature control, and a UV-Vis detector.[4]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common choice for quinoline derivatives, offering good retention and separation.[4]

  • Mobile Phase: A gradient elution is often preferred to resolve compounds with differing polarities. A typical starting point would be a mixture of Acetonitrile (ACN) and water, both containing 0.1% formic acid to improve peak shape and ionization in mass spectrometry if used.

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Flow Rate: 1.0 mL/min.[4]

  • Injection Volume: 10 µL.[4]

  • Column Temperature: 30 °C.[4]

  • Detection Wavelength: 254 nm is a common wavelength for quinoline derivatives, but a UV scan of the analyte is recommended to determine the optimal wavelength for maximum absorbance.[3][4]

  • Run Time: Approximately 10-15 minutes, adjustable based on the elution of all components.

• Sample Preparation:

  • Accurately weigh a small amount of the 2-(Bromomethyl)-3-methylquinoline hydrobromide standard or sample.

  • Dissolve in a suitable solvent, such as methanol or the initial mobile phase composition, to a known concentration (e.g., 1 mg/mL).[1]

  • Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[1]

Causality Behind Experimental Choices

• C18 Column: The octadecylsilyl (C18) stationary phase provides a non-polar environment, ideal for retaining and separating moderately non-polar compounds like quinoline derivatives through hydrophobic interactions.

• Acidified Mobile Phase: The addition of formic acid to the mobile phase serves two primary purposes: it protonates the quinoline nitrogen, leading to more consistent interactions with the stationary phase and improved peak symmetry, and it enhances ionization for mass spectrometric detection.

• Gradient Elution: A gradient from a lower to a higher percentage of organic solvent (acetonitrile) allows for the elution of a wider range of compounds with varying polarities, which is crucial for separating the main analyte from potential impurities.

Comparative Data and Expected Performance

While a specific retention time for 2-(Bromomethyl)-3-methylquinoline hydrobromide cannot be provided without experimental data, we can extrapolate expected performance based on the analysis of similar compounds. The retention time will be influenced by the exact HPLC conditions, including the specific C18 column used, the gradient profile, and the mobile phase pH.

Parameter	Expected Performance for a Quinoline Derivative	Rationale & Key Considerations
Retention Time (Rt)	3-10 minutes	Highly dependent on the hydrophobicity of the molecule and the specific chromatographic conditions. The bromomethyl and methyl groups will contribute to its retention on a C18 column.
Linearity (r²)	> 0.999	Demonstrates a direct relationship between concentration and detector response, essential for quantitative analysis.[1]
Accuracy (% Recovery)	98% - 102%	Indicates the closeness of the measured value to the true value, a critical parameter for method validation.[1]
Precision (%RSD)	< 2%	Reflects the reproducibility of the method when applied repeatedly.[1]
Limit of Detection (LOD)	0.1 - 1.0 µg/mL	The lowest concentration of the analyte that can be reliably detected.[1]
Limit of Quantification (LOQ)	0.2 - 5.0 µg/mL	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.[1]

Visualizing the HPLC Workflow

Caption: A generalized workflow for the HPLC analysis of a pharmaceutical compound.

A Comparative Look at Alternative Analytical Techniques

While HPLC is the workhorse for routine analysis, other techniques can provide complementary or confirmatory data, particularly for impurity identification and structural elucidation.

Technique	Principle	Advantages for Brominated Quinolines	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Differential partitioning between a liquid mobile phase and a solid stationary phase.	High versatility, robustness, and suitability for quantitative analysis of non-volatile and thermally labile compounds.[1]	Lower resolution compared to GC for volatile compounds; may require derivatization for some detectors.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass-based detection.	Excellent separation efficiency for volatile and semi-volatile compounds; provides structural information from mass spectra.[5]	Requires the analyte to be volatile and thermally stable, which may be a challenge for the hydrobromide salt without derivatization.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection capabilities of mass spectrometry.	Provides molecular weight and structural information, invaluable for identifying unknown impurities and degradation products.[6]	Higher instrumentation cost and complexity compared to HPLC-UV.
Supercritical Fluid Chromatography (SFC)	Uses a supercritical fluid as the mobile phase.	Faster separations and lower solvent consumption compared to HPLC; suitable for both chiral and achiral separations.	Less common instrumentation and requires specialized expertise.

Decision-Making Framework for Analytical Method Selection

Caption: A decision tree for selecting the appropriate analytical technique.

Conclusion

This guide provides a foundational framework for the HPLC analysis of 2-(Bromomethyl)-3-methylquinoline hydrobromide. While the absence of direct published data necessitates a degree of extrapolation, the provided protocol, grounded in the established analysis of analogous quinoline derivatives, offers a robust and scientifically sound starting point for method development. The comparative analysis of alternative techniques further equips the researcher with a comprehensive understanding of the available analytical toolkit, enabling informed decisions for a variety of research and quality control objectives. As with any analytical method development, empirical verification and validation are paramount to ensuring the accuracy, precision, and reliability of the obtained results.

References

• Kluska, M., Komasińska, M., Jabłońska, J., & Prukała, W. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Journal of Liquid Chromatography & Related Technologies, 41(8), 451-457. Retrieved from [Link]

• Taylor & Francis Online. (2018, May 24). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinoline Yellow WS on BIST A+ Column. Retrieved from [Link]

• Semantic Scholar. (n.d.). Stability-indicating HPLC Method for Determination of 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one, a Potential Anticancer Agent. Retrieved from [Link]

• Impact Factor. (2020, October 12). Stability Indicating Analytical Method Development and Validation of Ciprofloxacin By RP-HPLC with Fluorescence Detector. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). Stability-indicating HPLC method optimization using quality by design with design of experiments approach for quantitative estimation of organic related impurities of Doripenem in pharmaceutical formulations. Retrieved from [Link]

• PMC. (n.d.). Development and validation of stability-indicating high performance liquid chromatography method to analyze gatifloxacin in bulk drug and pharmaceutical preparations. Retrieved from [Link]

• ResearchGate. (n.d.). Retention Times of Compounds Used in the HPLC Analysis | Download Table. Retrieved from [Link]

• The Royal Society of Chemistry. (2023). Table S1 Retention time and peak area of the analysts in method validation. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-bromomethyl-3-hydroxymethylquinoxaline-1,4-dioxide. Retrieved from [Link]

• MDPI. (2024, September 5). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• ACS Publications. (2013, January 25). Regioselective Bromination of Fused Heterocyclic N-Oxides. Retrieved from [Link]

• ResearchGate. (2002, November). Development and application of a method for the analysis of brominated flame retardants by fast gas chromatography with inductively coupled plasma mass spectrometric detection. Retrieved from [Link]

• RSC Publishing. (2025, December 11). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of 2-Oxoquinoline Derivatives as Dual Pim and mTORC Protein Kinase Inhibitors. Retrieved from [Link]

• PMC. (n.d.). HPLC Retention time prediction for metabolome analysis. Retrieved from [Link]

• Google Patents. (n.d.). US10392364B2 - Process for synthesis of lenalidomide.

• ACG Publications. (2016, September 12). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Retrieved from [Link]

• J-STAGE. (2023, June 1). Studies on the analysis of 1,2,3,4-tetrahydroisoquinoline (TIQ) and its related compounds in biological samples. Retrieved from [Link]

• ChromaNik Technologies Inc. (n.d.). C18(ODS)で困った時の. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Bromomethyl)-3-methylquinoline hydrobromide

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 2-(Bromomethyl)-3-methylquinoline hydrobromide. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a comprehensive understanding of the chemical's hazard profile and the rationale behind each step of the disposal process. Our commitment is to empower laboratory personnel with the knowledge to maintain a safe and compliant working environment.

Understanding the Hazard Profile

Key Potential Hazards:

• Toxicity: Many brominated compounds present significant health risks, including toxicity.[1]

• Corrosivity: The presence of the hydrobromide salt suggests the compound may be corrosive.

• Reactivity: Brominated compounds can react violently with easily oxidized substances.[1]

• Environmental Hazard: Many halogenated organic compounds are toxic to aquatic life with long-lasting effects.

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a designated and properly functioning chemical fume hood.

Personal Protective Equipment (PPE) and Engineering Controls

A foundational aspect of laboratory safety is the consistent and correct use of PPE and engineering controls.

Control	Specification	Rationale
Engineering Controls	Certified Laboratory Chemical Fume Hood	To prevent inhalation of potentially toxic or corrosive vapors.[2]
Eye Protection	Chemical Splash Goggles (EN 166 or equivalent)	To protect against splashes that can cause serious eye damage.[3]
Hand Protection	Nitrile or Neoprene Gloves	To prevent skin contact with the potentially corrosive and toxic compound. Always check the manufacturer's glove compatibility chart.[2]
Body Protection	Fully-Buttoned Laboratory Coat	To protect skin and personal clothing from contamination.[2]
Respiratory Protection	As needed, based on risk assessment (e.g., for large spills)	To be used in situations where engineering controls may not be sufficient to control exposure.

Waste Segregation and Collection: A Critical First Step

Proper waste segregation is paramount to prevent dangerous chemical reactions and to ensure compliant disposal. 2-(Bromomethyl)-3-methylquinoline hydrobromide and materials contaminated with it are classified as halogenated organic waste .

Waste Collection Protocol:

• Designated Waste Container: All waste containing 2-(Bromomethyl)-3-methylquinoline hydrobromide must be collected in a designated, sealable, and airtight container that is compatible with the chemical.[2]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and specify "Halogenated Organic Waste."[1] The label should also include the full chemical name: "2-(Bromomethyl)-3-methylquinoline hydrobromide."

• Segregation: This waste stream must be kept separate from non-halogenated organic wastes, aqueous wastes, and incompatible materials such as reducing agents, alkalis, and combustible materials.[1][4]

• Solid vs. Liquid Waste:

  • Aqueous solutions containing this compound should be treated as hazardous waste and collected separately.[1]

  • Contaminated solid waste (e.g., gloves, filter paper, silica gel) must be collected in a designated solid hazardous waste container.[1]

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Secure: For a large spill, evacuate the immediate area, secure it, and contact your institution's Environmental Health & Safety (EH&S) department.[2]

• Personal Protective Equipment: For a small, manageable spill (that can be cleaned up in under 10 minutes by trained personnel), don the appropriate PPE as outlined in the table above.[2]

• Containment and Absorption:

  • Absorb the spill with an inert, dry material such as diatomaceous earth or sand.

  • Small spills can be treated with sodium thiosulfate before absorption.[1]

• Collection: Carefully collect the absorbed material into a labeled hazardous waste container.[1]

• Decontamination: Decontaminate the affected area by scrubbing with alcohol, and dispose of all cleaning materials as hazardous waste.[5]

Disposal Pathway Decision Framework

The final disposal of 2-(Bromomethyl)-3-methylquinoline hydrobromide must be conducted by a licensed hazardous waste disposal company. The primary method for the destruction of halogenated organic compounds is high-temperature incineration.

Disposal Workflow Diagram:

Caption: Decision workflow for the disposal of 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Regulatory Context

The disposal of hazardous waste is regulated by national and local authorities. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs the management of hazardous wastes.[6] Halogenated organic compounds are specifically regulated, and facilities that generate this type of waste are subject to stringent management standards.[6][7]

Conclusion

The safe disposal of 2-(Bromomethyl)-3-methylquinoline hydrobromide is a multi-faceted process that demands a thorough understanding of its potential hazards and a strict adherence to established protocols. By implementing the procedures outlined in this guide, from diligent PPE use and waste segregation to compliant final disposal, research professionals can significantly mitigate risks to themselves, their colleagues, and the environment. Always consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet for the most comprehensive information.

References

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• Sigma-Aldrich. (2025, November 6).
• MedchemExpress.com. (2025, August 19).
• Merck Millipore.
• eCFR. (2000, December 26).
• EPA. Environmental Fact Sheet, Organobromine.
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A Comprehensive Guide to Personal Protective Equipment for Handling 2-(Bromomethyl)-3-methylquinoline hydrobromide

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2-(Bromomethyl)-3-methylquinoline hydrobromide. The following procedural guidance is designed to establish a self-validating system of safety, ensuring minimal exposure and confident handling of this compound.

Hazard Identification and Risk Assessment: An Evidence-Based Approach

Inferred Hazard Profile:

Hazard Classification	Evidence from Analogous Compounds	Potential Effects
Skin Corrosion/Irritation	8-(Bromomethyl)quinoline is classified as causing severe skin burns[1]. 2-Aminoquinoline, 4-(Bromomethyl)-2-quinolinone, and 8-Bromo-2-methylquinoline are all documented to cause skin irritation[2][3][4].	Direct contact can lead to redness, inflammation, and chemical burns.
Serious Eye Damage/Irritation	8-(Bromomethyl)quinoline is known to cause serious eye damage[1]. Related quinoline derivatives consistently show classifications for serious eye irritation[2][3][4].	Contact with eyes may result in irreversible damage.
Acute Toxicity (Inhalation)	Brominated compounds like Bromoform and Methyl Bromide are toxic or fatal if inhaled[5][6].	Inhalation of dust may cause severe respiratory tract irritation.
Mutagenicity/Carcinogenicity	The bromomethyl group is a structural alert for alkylating activity. Alkylating agents are a class of compounds often associated with mutagenic and carcinogenic properties. Methyl Bromide is suspected of causing genetic defects[6].	Prudent practice dictates handling this compound as a potential mutagen.

Given this profile, 2-(Bromomethyl)-3-methylquinoline hydrobromide must be handled with stringent safety protocols to mitigate risks of skin and eye damage, respiratory irritation, and potential long-term health effects.

The Hierarchy of Controls: Engineering and Administrative Measures

Before selecting Personal Protective Equipment (PPE), which is the last line of defense, all feasible engineering and administrative controls must be implemented.

Engineering Controls: Your Primary Shield

The primary objective of engineering controls is to isolate the handler from the chemical.

• Chemical Fume Hood: All handling of 2-(Bromomethyl)-3-methylquinoline hydrobromide, including weighing, reconstitution, and aliquoting, must be performed inside a certified chemical fume hood[7][8]. This is non-negotiable. The fume hood provides critical protection against inhalation of airborne particulates.

• Ventilation: The laboratory should be equipped with general ventilation systems that ensure a negative pressure relative to adjacent non-laboratory areas[5].

• Safety Stations: A calibrated eyewash station and a safety shower must be readily accessible and located near the workstation[3][8].

Administrative Controls: Safe Work Practices

• Restricted Access: Designate a specific area for handling this compound. Access should be limited to trained and authorized personnel.

• Hygiene: Prohibit eating, drinking, and smoking in the laboratory. Always wash hands thoroughly with soap and water after handling the compound and before leaving the work area[3].

• Training: All personnel must receive documented training on the specific hazards and handling procedures for this compound before commencing any work.

Personal Protective Equipment (PPE) Protocol: A Detailed Specification

The selection of PPE must be based on the highest potential for exposure during the planned procedures.

PPE Component	Specification	Rationale and Best Practices
Hand Protection	Chemical-resistant gloves (Nitrile)	Double Gloving: Wear two pairs of nitrile gloves. The outer glove should be removed and disposed of immediately after the handling procedure is complete or if contamination is suspected. The inner glove provides a secondary layer of protection. Inspect gloves for any signs of degradation or puncture before use[7][9].
Eye and Face Protection	Safety goggles with side shields and a face shield	Comprehensive Coverage: Safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory to protect against dust particles[1][9]. A full-face shield must be worn over the goggles to protect the entire face from splashes during solution preparation or in the event of a spill[7].
Body Protection	Disposable, solid-front, long-sleeved lab coat or gown	Barrier Integrity: A non-permeable or coated gown provides a barrier against accidental spills. It should have a solid front and tight-fitting cuffs. Reusable lab coats are not recommended for handling this compound due to the risk of cross-contamination. Contaminated clothing must be removed immediately and decontaminated before reuse or disposal[3][4].
Respiratory Protection	NIOSH-approved N95 respirator or higher	Inhalation Hazard Mitigation: While working in a fume hood is the primary control, a respirator is required if there is a risk of aerosol generation or if engineering controls are not sufficient[6]. If weighing the solid compound outside of a containment system (not recommended), a full-face respirator with appropriate cartridges should be used[9].

Step-by-Step Handling Procedures: A Safe Operational Workflow

The following workflow is designed to minimize exposure at every step.

Caption: Standard workflow for handling 2-(Bromomethyl)-3-methylquinoline hydrobromide.

Emergency Procedures: Spill and Exposure Response

Rapid and correct response to an emergency is critical.

Spill Response

• Evacuate and Alert: Immediately alert others in the vicinity. Evacuate the area if the spill is large or if you are unsure of the hazard level[9].

• Isolate: Restrict access to the spill area.

• Protect: If trained to do so, don appropriate PPE, including respiratory protection.

• Contain and Clean:

  • Solid Spill: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand) to avoid raising dust. Carefully sweep the material into a labeled, sealable hazardous waste container[8][9].

  • Liquid Spill: Cover with an appropriate absorbent material.

• Decontaminate: Wipe down the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

• Dispose: All cleanup materials must be disposed of as hazardous waste.

Exposure Response

Exposure Route	First Aid Measures
Skin Contact	Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention[3][7].
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[2][3].
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention[2][10].
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[9][10].

Decontamination and Disposal Plan

A lifecycle approach to chemical management requires a clear plan for decontamination and disposal.

Decontamination

• Glassware and Equipment: Reusable glassware should be rinsed with a suitable solvent (e.g., ethanol) in the fume hood. The rinsate must be collected as hazardous liquid waste. Subsequently, wash the glassware with soap and water.

• Work Surfaces: All surfaces within the fume hood must be wiped down with a decontaminating solution after each use.

Disposal

All waste generated from handling 2-(Bromomethyl)-3-methylquinoline hydrobromide is considered hazardous waste.

Caption: Waste segregation and disposal workflow.

Disposal Protocol:

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

• Containers: Use only approved, properly labeled, and sealed containers for hazardous waste[5].

• Compliance: All disposal must be carried out in strict accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance[7].

References

• Kanto Chemical Co., Inc. (2024). Safety Data Sheet: 2-PROPANOL.

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Bromoform. Retrieved from [Link]

• Airgas. (2025). Safety Data Sheet: Methyl Bromide.
• Sigma-Aldrich. (2026). Safety Data Sheet.

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